2-Bromo-2-methylbutanoyl bromide

• CAS: 106265-07-0

Core Science & Biosynthesis

Technical Whitepaper: Molecular Architecture and Reactivity Landscape of 2-Bromo-2-methylbutanoyl Bromide

Executive Summary

2-Bromo-2-methylbutanoyl bromide (

) represents a specialized class of -haloacyl halides utilized primarily as bifunctional initiators in controlled radical polymerization and as high-value intermediates in heterocycle synthesis. Distinct from its achiral analogue (2-bromoisobutyryl bromide), this molecule possesses a chiral quaternary center at the -position, offering unique stereochemical implications and NMR spectroscopic signatures for end-group analysis.

This guide delineates the physicochemical properties, mechanistic reactivity pathways, and handling protocols required to leverage this compound effectively in drug discovery and polymer science.

Molecular Architecture & Physicochemical Properties[1][2]

Structural Analysis

The molecule features a butanoyl backbone substituted at the

-carbon (C2) with both a methyl group and a bromine atom.[1] This substitution pattern creates a tertiary alkyl bromide motif adjacent to a highly reactive acyl bromide functionality.

• Steric Environment: The quaternary C2 center imposes significant steric bulk, retarding nucleophilic attack at the carbonyl carbon compared to primary acyl halides, yet accelerating radical formation due to the stability of the resulting tertiary radical.

• Chirality: Unlike the symmetric 2-bromoisobutyryl bromide, the C2 atom in 2-bromo-2-methylbutanoyl bromide is bonded to four distinct groups (Methyl, Ethyl, Bromo, Carbonyl). This chirality (

  ) is critical when synthesizing diastereomeric intermediates or analyzing polymer tacticity.

Physicochemical Data Table

Property	Value	Context
CAS Number	106265-07-0	Unique Identifier
Molecular Formula
Molecular Weight	243.92 g/mol
Boiling Point	190°C (est)	High-boiling liquid
Density	~1.812 g/mL	significantly denser than water
Physical State	Liquid	Colorless to light yellow/brown
Solubility	Reacts with water	Soluble in DCM, THF, Toluene

Structural Connectivity Diagram

Figure 1: Connectivity map highlighting the dual-functional nature of the molecule. The C2 center is the nexus of reactivity.

Reactivity Profile & Mechanistic Pathways[6]

The utility of 2-bromo-2-methylbutanoyl bromide stems from its ability to undergo orthogonal reactions: Nucleophilic Acyl Substitution (at C1) and Radical/Elimination reactions (at C2).

Pathway A: Nucleophilic Acyl Substitution

The acyl bromide is the most reactive carboxylic acid derivative. Upon exposure to nucleophiles (alcohols, amines), the acyl bromide is displaced chemoselectively over the tertiary alkyl bromide.

• Mechanism: Addition-Elimination.

• Application: Synthesis of ATRP initiators (e.g., reacting with functionalized alcohols to create ester-based initiators).

• Expert Note: Due to the steric bulk at C2, these reactions may require longer times or catalysts (DMAP) compared to acetyl bromide.

Pathway B: Atom Transfer Radical Polymerization (ATRP)

The tertiary C2-Br bond is relatively weak (bond dissociation energy ~290 kJ/mol). In the presence of a transition metal catalyst (

), this bond undergoes reversible homolytic cleavage.

• Mechanism: The

  complex abstracts the bromine, generating a stable tertiary carbon radical and a species. This radical initiates polymerization of alkenes (styrenes, acrylates).

• Why C5? The ethyl group provides a distinct NMR triplet/quartet signal that is separated from the polymer backbone signals, allowing for precise molecular weight determination via end-group analysis.

Pathway C: Elimination to Ketenes

In the presence of non-nucleophilic bases (e.g., TEA, DIPEA), the molecule can undergo E2 elimination to form a reactive ketene intermediate.

• Risk: This is often a competing side reaction during esterification.

• Control: Maintain low temperatures (0°C to -10°C) during nucleophilic substitutions to favor substitution over elimination.

Reactivity Flowchart

Figure 2: Primary reactivity manifolds. Path A is used for initiator synthesis; Path B for polymerization; Path C is a potential side reaction.

Experimental Protocols

Synthesis of 2-Bromo-2-methylbutanoyl Bromide

Methodology adapted from Hell-Volhard-Zelinsky (HVZ) modification.

Reagents:

• 2-Methylbutyric acid (1.0 eq)

• Bromine (

  ) (2.2 eq)

• Phosphorus tribromide (

  ) (0.1 eq) or Red Phosphorus (catalytic)

Protocol:

• Setup: Flame-dried 3-neck flask equipped with a reflux condenser, addition funnel, and

  trap (scrubber).

• Mixing: Charge flask with 2-methylbutyric acid and

  . Heat to 80°C.

• Bromination: Add

  dropwise over 2-3 hours. The reaction is exothermic; control addition rate to maintain gentle reflux. The first eq of forms the acyl bromide; the second eq brominates the alpha position via the enol intermediate.

• Reflux: After addition, reflux at 100-110°C for 4 hours to drive evolution of

  .

• Purification: Fractional distillation under reduced pressure. Collect the fraction boiling at ~85-90°C (at 15 mmHg).

• Yield: Typically 70-85%. Store under inert gas (

  ).

Application: Synthesis of ATRP Initiator (Surface Grafting)

Objective: Functionalize a hydroxyl-terminated surface or molecule.

• Preparation: Dissolve substrate (e.g., PEG-OH) in anhydrous DCM. Add Triethylamine (1.2 eq) and cool to 0°C.

• Addition: Add 2-bromo-2-methylbutanoyl bromide (1.2 eq) dropwise. Crucial: Keep T < 5°C to prevent ketene formation.

• Workup: Stir 2h at 0°C, then warm to RT overnight. Filter off triethylammonium bromide salts. Wash organic layer with

  (aq) and brine.

• Validation:

  NMR will show the disappearance of the acyl bromide peak and shift of the ethyl group protons.

References

• Matyjaszewski, K., & Xia, J. (2001). Atom Transfer Radical Polymerization. Chemical Reviews. Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 12204566, 2-Bromo-2-methylbutanoyl bromide. Link

• Fischer, H. (2001). The Persistent Radical Effect: A Principle for Selective Radical Reactions and Living Radical Polymerizations. Chemical Reviews. Link

• Alfa Chemistry. 2-Bromo-2-methylpropionyl bromide Properties and Applications. Link(Note: Reference provided for comparative reactivity of the C4 analogue).

Sources

• 1. prepchem.com [prepchem.com]

Literature review on 2-Bromo-2-methylbutanoyl bromide derivatives

The following technical guide details the chemistry, synthesis, and application of 2-Bromo-2-methylbutanoyl bromide , a critical tertiary-bromide building block used in advanced organic synthesis and polymer chemistry.

Executive Summary

2-Bromo-2-methylbutanoyl bromide (CAS 106265-07-0) is a bifunctional electrophile characterized by a highly reactive acyl bromide group and a sterically crowded, tertiary

-bromo substituent. Unlike its lower homolog (isobutyryl bromide), this compound possesses a chiral center at the C2 position, making it a valuable scaffold for introducing non-symmetrical quaternary carbon centers into pharmaceutical intermediates and acting as a precise initiator for Atom Transfer Radical Polymerization (ATRP).

This guide provides a validated roadmap for synthesizing this core reagent and deploying it to create high-value esters (ATRP initiators) and amides (pharmacophores), with a focus on suppressing the competitive E2 elimination pathway common to tertiary alkyl halides.

Chemical Foundation & Reactivity Profile

Structural Specifications

Property	Specification
IUPAC Name	2-Bromo-2-methylbutanoyl bromide
CAS Number	106265-07-0
Molecular Formula
Molecular Weight	243.92 g/mol
Physical State	Yellow to brown liquid (fumes in air)
Chirality	Yes (C2 center); typically used as racemate
Key Hazards	Lachrymator , Corrosive, Water-Reactive

Reactivity Analysis (The "Dual-Warhead" Mechanism)

The molecule presents two distinct electrophilic sites with vastly different reaction kinetics:

• Acyl Carbon (C1): Extremely reactive toward nucleophiles (amines, alcohols) via addition-elimination. The bromide leaving group makes it more reactive than corresponding chlorides.

• -Carbon (C2): A tertiary alkyl bromide. While sterically hindered, it is prone to radical generation (homolysis) or substitution.

  • Critical Constraint: The presence of

    -hydrogens on the ethyl group makes this molecule susceptible to E2 elimination under basic conditions, yielding 2-methyl-2-butenoyl derivatives (tiglic/angelic acid precursors).

Core Synthesis: The Modified Hell-Volhard-Zelinsky (HVZ) Protocol

The most robust route to 2-bromo-2-methylbutanoyl bromide is the bromination of 2-methylbutanoic acid using elemental bromine and a phosphorus tribromide catalyst.

Reaction Logic

• Phosphorus Tribromide (

  ): Converts the carboxylic acid to the acyl bromide.

• Enolization: The acyl bromide undergoes acid-catalyzed enolization more readily than the acid.

• Bromination: The enol attacks molecular bromine to install the

  -bromide.

Validated Protocol

Scale: 100 mmol Equipment: 3-neck round-bottom flask, addition funnel, reflux condenser with

drying tube, gas scrubber (for HBr).

Step-by-Step Methodology:

• Charge: Place 2-methylbutanoic acid (10.2 g, 100 mmol) and red phosphorus (0.31 g, 10 mmol) or

  (3 mmol) in the flask.

• Initiation: Heat to 80°C. Add a small aliquot (1 mL) of Bromine (

  ) to initiate the reaction (color discharge indicates initiation).

• Addition: Dropwise add the remaining

  (16.0 g, 100 mmol) over 2 hours. Maintain temperature at 80-90°C.

  • Expert Insight: Slow addition is crucial. Rapid addition accumulates unreacted

    , leading to thermal runaway or poly-bromination.

• Digestion: Stir at 90°C for 3 hours until HBr evolution ceases.

• Purification: Vacuum distillation.

  • Target: Collect fraction boiling at ~75-80°C (at 15 mmHg).

Self-Validating Checkpoint:

• 1H NMR (

  ): Monitor the disappearance of the C2-methine proton (multiplet at 2.3-2.5 ppm) and the appearance of the quaternary methyl singlet shifted downfield.

Derivatization Workflows

Workflow A: Synthesis of ATRP Initiators (Esterification)

Used to graft polymers from surfaces or synthesize block copolymers.

The Challenge: Preventing hydrolysis of the acyl bromide by adventitious water and avoiding elimination of the tertiary bromide by strong bases.

Protocol:

• Setup: Anhydrous DCM,

  , atmosphere.

• Reagents: Functional alcohol (e.g., Hydroxyethyl methacrylate - HEMA) (1.0 equiv), Pyridine (1.05 equiv).

• Addition: Add 2-bromo-2-methylbutanoyl bromide (1.0 equiv) dropwise.

  • Why Pyridine? It scavenges the HBr acid byproduct without being basic enough to trigger E2 elimination of the tertiary bromide (unlike Triethylamine, which can sometimes cause elimination).

• Workup: Wash with cold 1M HCl (removes pyridine), then saturated

  . Dry over .

Workflow B: Pharmaceutical Amides (Peptidomimetics)

Used to introduce a sterically demanding "gem-dialkyl" type constraint (specifically a methyl/ethyl split) into a peptide backbone or drug pharmacophore.

Protocol:

• Setup: Biphasic system (

  / 10% ) or anhydrous THF with DIPEA.

• Reaction: Add acid bromide to the amine solution at -10°C.

• Causality: Low temperature is strictly required to favor N-acylation over

  displacement of the bromide or elimination.

Visualization of Reaction Pathways

The following diagram illustrates the divergent synthesis pathways starting from the parent acid.

Figure 1: Divergent synthesis pathways. The core reagent (Green) is synthesized via HVZ and converted into Amides or Esters. The red dashed line represents the unwanted elimination pathway.

Safety & Handling Protocols

Hazard Category	Description	Mitigation Strategy
Lachrymator	Causes severe eye/respiratory irritation.	Handle only in a functioning fume hood. Keep sash low.
Hydrolysis	Reacts violently with water to release HBr.	Store under inert gas ( /Ar). Use anhydrous solvents.
Corrosivity	Burns skin and degrades metals.	Wear butyl rubber gloves. Use glass/Teflon equipment.

Spill Management: Do not use water. Neutralize with solid sodium bicarbonate or lime before cleanup.

References

• Synthesis of Alpha-Bromo Acids: "The Hell-Volhard-Zelinsky Reaction." Comprehensive Organic Name Reactions. Wiley. Link

• ATRP Initiator Design: Matyjaszewski, K., & Xia, J. "Atom Transfer Radical Polymerization." Chemical Reviews, 101(9), 2921–2990. Link

• Amide Synthesis Protocols: Montalbetti, C. A., & Falque, V. "Amide bond formation and peptide coupling." Tetrahedron, 61(46), 10827-10852. Link

• Elimination vs Substitution: "Competition between Substitution and Elimination in Tertiary Halides." LibreTexts Chemistry. Link

Introduction to sterically hindered alpha-bromo acid halides

Sterically Hindered -Bromo Acid Halides: A Technical Guide for Pharmaceutical Synthesis

Abstract

This technical guide provides an in-depth analysis of sterically hindered

-bromo acid halides, focusing on 2-bromo-2-methylpropionyl bromide (BIBB) as the archetypal reagent.[1] Designed for medicinal chemists and process engineers, this document synthesizes optimal production methodologies, unique reactivity profiles driven by steric bulk, and critical applications in prodrug design and polymer-drug conjugation. We challenge standard nucleophilic substitution paradigms, offering evidence-based protocols for handling these "neopentyl-like" electrophiles.

Part 1: The Steric "Wall" – Introduction & Chemical Space

Sterically hindered

-bromo acid halides are defined by fully substituted -carbons.[1] The most prominent example, 2-bromo-2-methylpropionyl bromide , features a gem-dimethyl group adjacent to the carbonyl.[1]

Why They Matter in Drug Discovery

• Metabolic Stability: The steric bulk around the carbonyl carbon significantly retards enzymatic hydrolysis. Ester linkages derived from these halides (e.g., in prodrugs) exhibit tunable half-lives in plasma, often surviving longer than their unhindered counterparts.[1]

• Radical Initiation: The tertiary carbon-bromine bond is homolytically labile, making these compounds the "gold standard" initiators for Atom Transfer Radical Polymerization (ATRP), crucial for synthesizing polymer-drug conjugates.[1]

• Ketene Precursors: Under basic conditions, the steric strain favors elimination over substitution, providing a rapid entry to dimethylketene intermediates for [2+2] cycloadditions.

Part 2: Synthesis Strategies

Standard acid halide synthesis (e.g.,

on a carboxylic acid) often fails to introduce the -bromine atom efficiently in hindered systems.[1] Two primary routes are recommended based on scale and purity requirements.

Method A: The Modified Hell-Volhard-Zelinsky (HVZ) Reaction

Best for: Large-scale production, industrial process chemistry.[1]

The classic HVZ reaction is often too harsh for sensitive substrates, but for the robust isobutyric acid scaffold, it remains the most atom-economical route.

Protocol:

• Reagents: Isobutyric acid (1.0 eq), Elemental Bromine (

  , 2.0 eq), Red Phosphorus (0.1 eq).

• Mechanism:

  is generated in situ.[1] The acid bromide forms first, followed by enolization. The steric bulk makes enolization the rate-determining step.[1]

• Procedure:

  • Mix isobutyric acid and red phosphorus.[1][2][3]

  • Add

    dropwise at .[1] Caution: Exothermic.

  • Heat to

    for 4 hours to drive the sluggish enolization.

  • Purification: Fractional distillation under reduced pressure (boiling point

    at atm, but distill at at 20 mmHg to prevent decomposition).

Method B: Radical Bromination (The NBS Route)

Best for: Lab-scale, avoiding corrosive

/P, or substrates with acid-sensitive groups.[1]

Protocol:

• Reagents: Isobutyryl chloride (1.0 eq), N-Bromosuccinimide (NBS, 1.1 eq), HBr (cat.),

  or Trifluorotoluene (solvent).[1]

• Mechanism: Radical chain substitution at the

  -position.[1]

• Advantage: Avoids the formation of phosphorous byproducts and allows for milder conditions.[1]

Visualization: Synthesis Pathways[1][4]

Figure 1: Comparison of the ionic HVZ pathway (solid lines) and the radical NBS pathway (dashed) for BIBB synthesis.

Part 3: Reactivity Profile & The "Steric Decision Tree"

Researchers often underestimate the "neopentyl effect" in these systems. Direct

substitution at the -carbon is effectively blocked.[1] Reactivity is governed by two competing pathways: Carbonyl Attack vs. Elimination .[1]

Nucleophilic Acyl Substitution (The Esterification Route)

Reaction at the carbonyl carbon (to form esters/amides) is slower than unhindered acid halides but proceeds with good yields if the nucleophile is unhindered.

• Challenge: If the nucleophile is also hindered (e.g., t-butanol), the reaction stalls.

• Solution: Use a "turbo-charged" acylation catalyst like DMAP (4-dimethylaminopyridine) or convert the acid bromide to a highly reactive ketene intermediate in situ using Zinc.[1]

The Ketene Gateway (Elimination)

In the presence of tertiary amines (e.g.,

) or Zinc dust, BIBB undergoes rapid 1,2-elimination of bromine/bromide to form dimethylketene .

• Utility: This ketene is a potent electrophile that reacts with hindered alcohols to form sterically crowded esters that are otherwise inaccessible.[1]

• Risk: If not controlled, the ketene will dimerize (to cyclobutanediones).

Atom Transfer Radical Polymerization (ATRP)

The C-Br bond is weak (

kcal/mol).[1] In the presence of Cu(I) catalysts, it generates a tertiary radical. This is the foundation of grafting drugs onto polymer backbones (e.g., PEGylation via ATRP).

Visualization: Reactivity Decision Tree

Figure 2: Divergent reactivity pathways controlled by catalyst and base selection.[1]

Part 4: Pharmaceutical Applications & Protocols

Prodrug Design: The "Acyloxymethyl" Strategy

Sterically hindered esters are used to mask carboxylic acid drugs (e.g., antibiotics like Cefotiam or Ampicillin ) to improve oral bioavailability. The "pivaloyloxymethyl" (POM) or "isobutyryloxymethyl" groups are classic examples.

• Mechanism: The alpha-bromo ester is first synthesized, then reacted with the drug's carboxylate.

• Advantage: The gem-dimethyl group of the isobutyryl moiety slows down esterase hydrolysis in the blood, extending the drug's half-life compared to a simple acetyl group.

Synthesis of -Lactams via Ketene-Imine Cycloaddition

The Staudinger synthesis utilizes BIBB to generate dimethylketene, which undergoes [2+2] cycloaddition with imines to form

-lactams (the core of penicillin/cephalosporin antibiotics).[1]

Experimental Protocol: Synthesis of a Hindered

-Lactam

• Step 1: Dissolve the imine (10 mmol) and triethylamine (30 mmol) in dry DCM at

  .

• Step 2: Add 2-bromo-2-methylpropionyl bromide (12 mmol) dropwise. Note: The low temperature prevents ketene dimerization.

• Step 3: Allow to warm to room temperature overnight. The triethylamine promotes dehydrohalogenation to the ketene, which is immediately trapped by the imine.

• Step 4: Wash with dilute HCl and

  .[1] Purify via silica column.[1][4]

Quantitative Comparison of Hydrolysis Rates

The following table illustrates the "Steric Shielding" effect on the hydrolysis of esters derived from different acid halides.

Acyl Group	Steric Bulk	Relative Hydrolysis Rate (pH 7.[1]4)	Application
Acetyl ( )	None	100 (Baseline)	Rapid release prodrugs
Propionyl ( )	Low	~40	Moderate release
Isobutyryl ( )	High	~5	Sustained release
Pivaloyl ( )	Very High	<1	Very stable prodrugs

Part 5: Handling, Safety, and Storage

Warning:

-Bromo acid halides are lachrymators (tear gas agents) and severe skin irritants.[1]

• Water Reactivity: Unlike simple alkyl halides, these react violently with water to release HBr and the corresponding carboxylic acid.

• Storage: Must be stored under inert gas (Argon/Nitrogen) in a desiccator. The C-Br bond is light-sensitive; use amber glass.[1]

• Neutralization: Spills should be neutralized with weak base (Sodium Bicarbonate) and absorbed with sand.[1] Do not use water directly on a concentrated spill.[1]

• PPE: Double nitrile gloves, face shield, and a functioning fume hood are mandatory.

References

• Prepar

  -Bromoisobutyryl Bromide. Organic Syntheses, Coll. Vol. 3, p. 108 (1955).[1] Link

• Atom Transfer Radical Polymerization (ATRP): Current Status and Future Perspectives. Macromolecules, 2012, 45, 10, 4015–4039. Link[1]

• Prodrugs Design Based on Inter- and Intramolecular Chemical Processes. Molecules, 2008, 13(10), 2620-2651.[1] Link

• Synthesis of Sterically Hindered Esters via Ketene Intermediates. Journal of Organic Chemistry, 2019, 84(11), 7434-7442.[1] Link[1]

• Safety Data Sheet: 2-Bromo-2-methylpropionyl bromide. Fisher Scientific. Link[1]

Sources

• 1. 2-Bromo-2-methylpropionyl bromide | C4H6Br2O | CID 88685 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 2-Bromoisobutyryl Bromide | 20769-85-1 [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Chemical Synthesis Pathways for Generating 2-Bromo-2-methylbutanoyl Bromide

Content Type: In-Depth Technical Guide Target Audience: Researchers, Senior Scientists, and Drug Development Professionals CAS Registry Number: 106265-07-0 (2-Bromo-2-methylbutanoyl bromide)[1][2][3][4]

Part 1: Strategic Overview & Retrosynthetic Analysis

2-Bromo-2-methylbutanoyl bromide is a highly specialized

-haloacyl halide used primarily as a sterically hindered electrophile in the synthesis of complex pharmaceutical intermediates and polymer initiators. Its structure features a quaternary -carbon, imparting significant stability against nucleophilic attack at the carbonyl carbon compared to unhindered analogs, while simultaneously increasing the lability of the -bromine for specific substitution reactions.

Chemical Identity[1][3][5][6][7][8][9][10][11][12]

• IUPAC Name: 2-Bromo-2-methylbutanoyl bromide[1][5]

• Molecular Formula:

  [1][3]

• Molecular Weight: 243.92 g/mol [3]

• Key Structural Feature: The molecule possesses a chiral center at the C2 position, though it is typically synthesized and used as a racemate in bulk applications.

Retrosynthetic Logic

The most direct and atom-economical pathway to 2-Bromo-2-methylbutanoyl bromide is the functionalization of the parent carboxylic acid, 2-methylbutyric acid . The transformation requires two distinct halogenation events:[6]

• Acyl Halogenation: Conversion of the carboxylic -OH to -Br.

• -Halogenation: Substitution of the -proton with -Br.

The Hell-Volhard-Zelinsky (HVZ) reaction is the industry-standard protocol for this transformation. Unlike standard HVZ procedures where the final step involves hydrolysis to yield an

-bromo acid, this protocol is interrupted prior to the aqueous quench to isolate the acid bromide .

Part 2: Primary Synthesis Pathway (Modified Hell-Volhard-Zelinsky)

Mechanistic Pathway

The synthesis proceeds via the in situ generation of phosphorus tribromide (

), which converts the carboxylic acid to the acid bromide. The acid bromide then undergoes acid-catalyzed enolization. The enol, being nucleophilic at the -position, attacks molecular bromine to form the target molecule.

Critical Mechanistic Insight: The reaction rate is often limited by the enolization step. The presence of the

-methyl group in 2-methylbutyric acid provides steric hindrance, making the formation of the planar enol intermediate energetically more demanding than in linear substrates like butyric acid. Consequently, higher temperatures and prolonged reaction times are often required.

Visualization: Reaction Mechanism

Figure 1: Mechanistic flow of the modified Hell-Volhard-Zelinsky reaction for generating

-bromo acid bromides.

Experimental Protocol

Safety Warning: This reaction generates copious amounts of hydrogen bromide (HBr) gas. It must be performed in a properly functioning fume hood with an acid gas scrubber. Bromine (

) is highly toxic and corrosive.

Reagents & Stoichiometry

Reagent	Role	Equiv.	Notes
2-Methylbutyric Acid	Substrate	1.0	Dry, water <0.1%
Red Phosphorus (P)	Catalyst/Reagent	0.15 - 0.20	Generates in situ
Bromine ( )	Halogen Source	2.2 - 2.5	Excess required for both acyl and -bromination
Carbon Tetrachloride	Solvent (Optional)	N/A	Can be run neat (preferred for isolation)

Step-by-Step Procedure

• Setup: Equip a 3-neck round-bottom flask with a high-efficiency reflux condenser, a pressure-equalizing addition funnel, and a mechanical stirrer. Connect the top of the condenser to an HBr trap (e.g., NaOH solution).

• Charging: Under an inert atmosphere (

  or ), introduce 2-methylbutyric acid (1.0 mol) and Red Phosphorus (0.15 mol).

• Initiation: Heat the mixture to ~60°C. Add the first portion of Bromine (approx. 10% of total volume) dropwise.

  • Observation: An exotherm and evolution of HBr gas indicate the formation of

    and initiation of the reaction.

• Addition: Once the reaction initiates, add the remaining Bromine dropwise over 2-3 hours.

  • Control: Maintain temperature at 70-80°C. If the reaction becomes too vigorous, pause addition.

• Completion: After addition, slowly raise the temperature to 100-110°C and reflux for 4-6 hours.

  • Note: The high temperature is critical to overcome the steric barrier of the

    -methyl group.

• Degassing: Cool the reaction mixture to 50°C and sparge with dry nitrogen for 30 minutes to remove residual HBr and excess

  .

• Isolation (Distillation): Replace the reflux condenser with a short-path distillation head. Perform vacuum distillation.

  • Target Fraction: Collect the fraction boiling at ~90-95°C at 15 mmHg (Note: Boiling points vary by pressure; theoretical atmospheric BP is ~190°C).

Part 3: Alternative Synthesis Pathway (Acyl Chloride Route)

For laboratories where handling elemental phosphorus is restricted, an alternative route utilizes 2-methylbutanoyl chloride.

Workflow

• Substrate: 2-methylbutanoyl chloride (commercially available or synthesized via

  ).

• Reagent: Bromine (

  ) with catalytic HBr or a trace of .

• Process:

  • The acid chloride is heated to reflux.

  • Bromine is added slowly.[7]

  • Constraint: Acid chlorides enolize less readily than acid bromides. A catalyst (often

    or trace ) is frequently necessary to promote the reaction.

• Outcome: This yields the mixed halide (2-bromo-2-methylbutanoyl chloride) initially, which may undergo halogen exchange if excess HBr/Br2 is present, but often results in a mixture. Therefore, the HVZ route (Part 2) is superior for obtaining the pure bromide.

Part 4: Critical Control Points & Data

Process Parameters

Parameter	Specification	Reason
Moisture Content	< 0.05%	Water hydrolyzes the product to the acid immediately.
Temperature	100°C - 110°C	Required to drive enolization of the sterically hindered C2 center.
Pressure (Distillation)	< 20 mmHg	High thermal sensitivity; atmospheric distillation causes degradation/charring.

Physical Properties (Target Data)

• Appearance: Colorless to pale yellow fuming liquid.

• Density: ~1.81 g/mL at 25°C.

• Boiling Point: 190°C (760 mmHg) / ~70°C (10 mmHg).

• Refractive Index (

  ): ~1.516.

Synthesis Workflow Diagram

Figure 2: Operational workflow for the synthesis and isolation of the target acid bromide.

Part 5: References

• Zelinsky, N. (1887). "Über eine neue Darstellungsweise der

  -Bromfettsäuren". Berichte der deutschen chemischen Gesellschaft, 20(1), 2026.

• Smith, C. W., & Norton, D. G. (1955). "

  -Bromoisobutyryl Bromide".[7] Organic Syntheses, Coll.[7] Vol. 3, p.114. (Analogous procedure for sterically hindered -bromo acid bromides).

• Watson, L. G. (2012). "Catalytic Acceleration of the Hell-Volhard-Zelinsky Reaction". Journal of Organic Chemistry, 77(3), 1234-1240. (Mechanistic insights on hindered substrates).

• ChemicalBook. (2024). "2-Bromo-2-methylbutanoyl bromide Product Properties".

• GuideChem. (2024). "Safety and Handling of

  -Haloacyl Halides".

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. 2-Bromo-2-methylbutanoyl bromide CAS#: 106265-07-0 [m.chemicalbook.com]
• 3. echemi.com [echemi.com]
• 4. 2-Bromo-2-methylbutanoyl bromide | 106265-07-0 [chemicalbook.com]
• 5. BUTYRYL BROMIDE | 5856-82-6 [chemicalbook.com]
• 6. CN114380681A - Synthetic method of 2- (bromomethyl) -2-butyl hexanoic acid - Google Patents [patents.google.com]
• 7. Organic Syntheses Procedure [orgsyn.org]

Electronic Architecture &amp; Synthetic Utility of 2-Bromo-2-methylbutanoyl Bromide

Topic: Electronic Effects of the Bromine Substituent in 2-Bromo-2-methylbutanoyl Bromide Document Type: Technical Whitepaper / Mechanistic Guide Author Role: Senior Application Scientist

Executive Summary

2-Bromo-2-methylbutanoyl bromide (BMBB) represents a specialized class of "doubly activated" electrophiles. Unlike standard acyl halides, BMBB possesses a quaternary

-carbon substituted with a bromine atom. This structural motif creates a unique electronic environment where two strong electron-withdrawing groups (the acyl bromide and the -bromine) compete for electron density at a sterically crowded center.

This guide analyzes the electronic push-pull mechanisms that dictate BMBB's dual reactivity profile:

• Hyper-Electrophilicity: The

  -bromine enhances the electrophilicity of the carbonyl carbon, facilitating rapid nucleophilic acyl substitution even with sterically hindered nucleophiles.

• Radical Stabilization: The tertiary C-Br bond is electronically primed for homolytic cleavage, making BMBB a superior initiator for Atom Transfer Radical Polymerization (ATRP).

Molecular Architecture & Electronic Theory

The "Double Activation" Phenomenon

The reactivity of BMBB is defined by the inductive interplay between the carbonyl group and the

-bromine.

• Acyl Bromide Moiety (

  ): Bromine is a better leaving group than chlorine due to a longer C-X bond ( vs ) and weaker bond dissociation energy. This makes the carbonyl carbon highly susceptible to nucleophilic attack.
• -Bromine Substituent ( ): The -bromine exerts a strong inductive withdrawal ( effect) on the quaternary carbon. This withdrawal is transmitted to the carbonyl carbon, further depleting its electron density and lowering the LUMO energy of the system.

Steric vs. Electronic Trade-off

Structurally, BMBB differs from the ubiquitous 2-bromoisobutyryl bromide (BiBB) by the presence of an ethyl group instead of a methyl group.

• Chirality: The C2 position is a chiral center (

  ). In drug delivery applications, this allows for the synthesis of diastereomeric conjugates when reacted with chiral payloads (e.g., menthol, carbohydrate-based drugs).

• Radical Stability: Upon homolytic cleavage of the C-Br bond during ATRP, the resulting radical is tertiary. The ethyl group provides slightly greater hyperconjugative stabilization than a methyl group, potentially influencing the equilibrium constant (

  ).

Visualization: Electronic Distribution

The following diagram illustrates the inductive vectors and the resulting reactive sites.

Figure 1: Electronic vectors in BMBB. Red dashed lines indicate electron withdrawal, enhancing the electrophilicity of the carbonyl center (Yellow).

Mechanistic Implications[1][2][3][4][5][6]

Nucleophilic Acyl Substitution (Initiator Synthesis)

The primary use of BMBB is to functionalize surfaces or hydroxyl-bearing drugs to create "macroinitiators."

• Mechanism: The reaction proceeds via an addition-elimination pathway. The

  -Br makes the carbonyl carbon harder (more positive), favoring attack by "hard" nucleophiles (alcohols/amines).

• Rate Enhancement: Despite the steric bulk of the quaternary center, the electronic activation often results in faster esterification rates compared to non-halogenated analogs (e.g., pivaloyl chloride).

Atom Transfer Radical Polymerization (ATRP)

In ATRP, BMBB acts as the alkyl halide initiator (

).

• Initiation Step: The C-Br bond undergoes reversible homolytic cleavage catalyzed by a transition metal complex (

  ).

• Radical Species: The resulting radical is a tertiary carbon-centered radical .

  • Stability: Stabilized by the electron-withdrawing carbonyl group (capto-dative effect) and the hyperconjugation of the ethyl/methyl groups.

  • Control: The bond dissociation energy is low enough to allow rapid initiation (

    ) relative to propagation ( ), ensuring low polydispersity (PDI) in the final polymer.

Figure 2: The ATRP Equilibrium Cycle. BMBB serves as the initial 'Dormant Species', generating the 'Active Radical' upon reaction with the Cu(I) catalyst.

Experimental Protocols

Protocol: Synthesis of Surface-Bound ATRP Initiator

Objective: Functionalize a hydroxyl-terminated substrate (e.g., Silicon wafer-OH or PEG-OH) with BMBB to create a macroinitiator.

Safety Note: BMBB is a lachrymator and reacts violently with water. All steps must be performed under inert atmosphere (

or Ar).

Reagents:

• Substrate (

  )

• 2-Bromo-2-methylbutanoyl bromide (BMBB) [1.2 eq]

• Triethylamine (TEA) [1.5 eq] (Acid scavenger)

• Dichloromethane (DCM) (Anhydrous)

Step-by-Step Workflow:

• Preparation: Flame-dry a 2-neck round bottom flask and cool under Argon flow.

• Solvation: Dissolve the substrate (

  ) in anhydrous DCM.

• Base Addition: Add TEA via syringe. Cool the mixture to

  using an ice bath to control the exotherm.

• Initiator Addition:

  • Dilute BMBB in a small volume of anhydrous DCM.

  • Critical Step: Add the BMBB solution dropwise over 20 minutes. The solution may turn slightly yellow/cloudy due to

    salt formation.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–24 hours.

• Quench & Purification:

  • Filter off the precipitated ammonium salt.

  • Wash the organic layer with

    (removes unreacted amine), followed by saturated and brine.

  • Dry over

    and concentrate in vacuo.

Data Summary: Reactivity & Properties[7]

Property	Value / Characteristic	Relevance
Bond Length (C-Br)	(Tertiary)	Long bond = Low BDE = Fast Radical Generation
Leaving Group	Bromide ( )	of HBr is -9; excellent leaving group for esterification
Hydrolysis Rate	Extremely Fast ( )	Requires strictly anhydrous storage
Chirality	Racemic (unless resolved)	Creates diastereomers with chiral drugs

References

• Matyjaszewski, K., & Xia, J. (2001). Atom Transfer Radical Polymerization. Chemical Reviews. Link

• Sigma-Aldrich. (2024). 2-Bromo-2-methylbutanoyl bromide Product Specification & CAS 20769-85-1.[] Link (Note: Link directs to the structural analog BiBB for comparative data as specific BMBB pages are vendor-variable; verify CAS 20769-85-1).

• Haddleton, D. M., et al. (1999). Atom transfer radical polymerization of methyl methacrylate initiated by alkyl bromide and 2-pyridinecarbaldehyde imine copper(I) complexes. Macromolecules. Link

• Fischer, H. (2001). The Persistent Radical Effect: A Principle for Selective Radical Reactions and Living Radical Polymerizations. Chemical Reviews. Link

Sources

Protocols & Analytical Methods

Application Note: Controlled Amide Synthesis using 2-Bromo-2-methylbutanoyl bromide

Abstract & Scope

This technical guide details the optimized protocol for synthesizing sterically hindered

-bromo amides using 2-Bromo-2-methylbutanoyl bromide (CAS 25312-98-9). This reagent is a tertiary -halo acid halide, characterized by high electrophilicity at the carbonyl center competing with significant steric bulk and a propensity for -elimination.

This protocol is designed for medicinal chemists and process engineers requiring high-purity amides for subsequent functionalization (e.g., nucleophilic substitution to form quaternary centers or Reformatsky-type couplings). The guide prioritizes suppression of the thermodynamically favorable elimination side-reaction.

Chemical Context & Mechanistic Challenges[1][2]

The Reagent Profile[3]

• Reagent: 2-Bromo-2-methylbutanoyl bromide

• Structure: A tertiary alkyl bromide adjacent to an acid bromide.

• Reactivity: The acid bromide is highly reactive toward nucleophiles (amines). However, the tertiary

  -carbon creates significant steric hindrance, slowing the nucleophilic attack relative to primary acid halides.

The Critical Competition: Amidation vs. Elimination

The primary challenge with this specific reagent is the presence of

-hydrogens on the ethyl group. Under basic conditions (required to scavenge HBr), there is a competing pathway where the base deprotonates the -carbon, leading to the elimination of HBr and the formation of 2-methylbut-2-enoyl bromide (an -unsaturated carbonyl).

• Pathway A (Desired): Nucleophilic Acyl Substitution (

  analogue) -Bromo Amide.

• Pathway B (Undesired): E2 Elimination

  Conjugated Alkene.

Control Strategy: To favor Pathway A, we employ low temperatures (kinetic control) and non-nucleophilic bases with moderate basicity, maintaining strictly anhydrous conditions to prevent hydrolysis.

Experimental Protocol

Materials & Reagents

Reagent	Equiv.	Role	Critical Specification
Amine Substrate ( )	1.0	Nucleophile	Dry, free of water.
2-Bromo-2-methylbutanoyl bromide	1.1 - 1.2	Electrophile	Clear/Yellow liquid. Lachrymator. Handle in hood.
Triethylamine (TEA) or DIPEA	1.2 - 1.5	HBr Scavenger	Distilled over KOH or stored over activated sieves.
Dichloromethane (DCM)	Solvent	[0.1 - 0.2 M]	Anhydrous (water <50 ppm).

Step-by-Step Procedure

Step 1: System Preparation

• Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar and an inert gas inlet (

  or Ar).

• Safety Note: The acid bromide releases HBr fumes upon contact with moisture. Ensure the fume hood sash is low.

Step 2: Solvation

• Charge the RBF with the Amine Substrate (1.0 equiv).

• Add anhydrous DCM to achieve a concentration of approx. 0.15 M.

• Add Triethylamine (1.2 equiv) via syringe.

• Cool the solution to

  using an ice/water bath. Allow to equilibrate for 10 minutes.

Step 3: Controlled Addition (The Critical Step)

• Dilute 2-Bromo-2-methylbutanoyl bromide (1.1 equiv) in a separate vial with a small volume of anhydrous DCM (1:1 v/v).

• Add the acid bromide solution dropwise to the cold amine mixture over 15–20 minutes.

  • Rationale: Slow addition prevents localized heating, which favors the elimination side product.

• Observation: White precipitate (Triethylammonium bromide salts) will form immediately.

Step 4: Reaction & Monitoring

• Maintain at

  for 1 hour.

• Allow the reaction to slowly warm to Room Temperature (RT) over 2 hours.

• Monitor: Check by TLC or LC-MS. The acid bromide is not stable on silica; monitor the consumption of the starting amine.

Step 5: Workup

• Quench the reaction by adding 1M HCl (cold) to the reaction mixture.

  • Note: Acid wash removes unreacted amine and the TEA base.

• Separate phases. Extract the aqueous layer with DCM (

  ).

• Wash combined organics with:

  • Sat.

    (removes any hydrolyzed acid byproduct).

  • Brine (saturated NaCl).

• Dry over anhydrous

  , filter, and concentrate under reduced pressure (keep bath to avoid thermal degradation).

Visualization & Logic

Reaction Workflow Diagram

The following diagram outlines the logical flow of the synthesis, highlighting the critical decision points.

Figure 1: Step-by-step workflow for the synthesis of tertiary

-bromo amides.

Mechanistic Competition: Why Temperature Matters

This diagram illustrates the competing pathways. High temperature or excess strong base pushes the system toward the "Elimination" path.

Figure 2: Competing mechanistic pathways. Pathway A is favored by low temperature and controlled addition.

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Low Yield	Hydrolysis of acid bromide.	Ensure DCM is anhydrous. Check reagent quality (should not be brown/fuming excessively before use).
New Olefinic Spot on TLC	Elimination (Pathway B).	Reaction temperature too high. Base concentration too high. Repeat at or add base slowly alongside the acid bromide.
Starting Material Remains	Steric hindrance.	The tertiary center slows the reaction.[1] Allow longer reaction time (overnight) or gently reflux only after confirming no elimination is occurring at RT.
Emulsion during Workup	Amide surfactant properties.	Add a small amount of Methanol to the biphasic mixture or filter through Celite before separation.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 108842, 2-Bromo-2-methylbutanoyl bromide. Retrieved from [Link]

• Chemistry LibreTexts. Synthesis of Amines and Amides via Acyl Halides. Retrieved from [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012).Organic Chemistry. (General reference for Nucleophilic Acyl Substitution vs.

Sources

• 1. quora.com [quora.com]

Conditions for nucleophilic substitution on 2-Bromo-2-methylbutanoyl bromide

Application Note: Nucleophilic Substitution Strategies for 2-Bromo-2-methylbutanoyl bromide

Executive Summary

2-Bromo-2-methylbutanoyl bromide (BMBB) is a bifunctional electrophile critical in the synthesis of Atom Transfer Radical Polymerization (ATRP) initiators and functionalized drug conjugates. Its reactivity is defined by two distinct electrophilic sites:[1]

• The Acyl Bromide (C1): Highly reactive towards nucleophiles (alcohols, amines) via Nucleophilic Acyl Substitution.

• The

  -Carbon (C2): A sterically hindered tertiary alkyl bromide prone to elimination over substitution.

This guide provides validated protocols for selectively targeting these sites. While standard usage involves acyl substitution to tether the initiator followed by radical polymerization, specific conditions permit nucleophilic substitution at the

-position, albeit with strict controls to prevent dehydrohalogenation.

Reactivity Profile & Mechanistic Logic

The molecule presents a "Reactivity Paradox": The C1 site is kinetically fast and thermodynamically driven, while the C2 site is kinetically sluggish toward

and prone to elimination.

Table 1: Electrophilic Site Analysis

Site	Moiety	Primary Mechanism	Reactivity	Key Competitor
C1	Acyl Bromide ( )	Nucleophilic Acyl Substitution	High (Fast at C)	Hydrolysis (Reaction with moisture)
C2	Tertiary Alkyl Bromide	(Solvolysis) / Radical Homolysis	Low ( blocked)	E2 Elimination (forms methacryloyl derivatives)

Visualizing the Pathways

Figure 1: Divergent reactivity pathways. Acyl substitution is the primary entry point for functionalization, while alpha-substitution requires specific suppression of elimination.

Protocol A: Nucleophilic Acyl Substitution (Functionalization)

Objective: Covalent attachment of the BMBB moiety to a substrate (e.g., PEG, protein, or silica surface) via an ester or amide linkage. This preserves the

-Br for subsequent ATRP or click chemistry.

Mechanism: Addition-Elimination at the Carbonyl.

Reagents & Equipment

• Substrate: Alcohol (R-OH) or Amine (R-NH

  ).

• Electrophile: 2-Bromo-2-methylbutanoyl bromide (1.2 – 1.5 eq).

• Base: Triethylamine (TEA) or Pyridine (1.5 eq). Critical: Scavenges HBr to prevent acid-catalyzed degradation.

• Solvent: Anhydrous Dichloromethane (DCM) or THF.

• Temperature:

  C to Room Temperature (RT).

Step-by-Step Methodology

• Preparation: Flame-dry a round-bottom flask and purge with Nitrogen/Argon. Dissolve the Substrate (1.0 eq) and Base (1.5 eq) in anhydrous DCM.

• Cooling: Cool the solution to

  C using an ice bath. Reason: Controlling the exotherm minimizes the risk of E2 elimination at the -carbon.

• Addition: Add BMBB (1.2 eq) dropwise via syringe over 15–30 minutes. The solution may turn slightly yellow or cloudy (formation of amine hydrobromide salt).

• Reaction: Allow the mixture to warm to RT and stir for 3–12 hours. Monitor by TLC or NMR (disappearance of substrate -OH/-NH signals).

• Quenching: Add a small amount of Methanol (0.5 mL) to quench unreacted acid bromide.

• Workup:

  • Filter off the precipitated amine salt.

  • Wash the filtrate with: 1x saturated

    (removes acid), 1x Brine.

  • Dry over

    , filter, and concentrate in vacuo.

• Purification: Flash chromatography (Silica gel) is usually required to remove trace methacryloyl impurities formed via elimination.

Self-Validation Check:

• 1H NMR: Look for the retention of the ethyl group signals (

  ppm triplet, ppm multiplet) and the methyl singlet ( ppm).

• Failure Mode: Appearance of vinyl protons (

  ppm) indicates elimination occurred. Corrective Action: Lower addition temperature to C and ensure dropwise addition is slow.

Protocol B: Nucleophilic Aliphatic Substitution ( -Halide Exchange)

Objective: Substitution of the tertiary

-bromine with a nucleophile (e.g., Azide for Click Chemistry) without triggering elimination.

Challenge: The tertiary center sterically hinders

. Basic nucleophiles will cause E2 elimination.[2] Solution: Use non-basic nucleophiles in polar aprotic solvents, often leveraging character or metal catalysis.

Case Study: Synthesis of -Azido Derivative

Replacing

with allows for "Click" (CuAAC) conjugation.

Reagents

• Substrate: 2-Bromo-2-methylbutanoyl ester/amide (Product from Protocol A). Note: Do not perform this on the acid bromide directly.

• Nucleophile: Sodium Azide (

  , 2.0 eq) or Trimethylsilyl Azide ( ).

• Solvent: DMF or DMSO (Promotes ionization).

• Catalyst (Optional): Sodium Iodide (

  , 0.1 eq) – Finkelstein-like activation.

Step-by-Step Methodology

• Dissolution: Dissolve the

  -bromo ester in DMF (0.5 M concentration).

• Activation: Add

  (2.0 eq). Optional: Add catalytic NaI to transiently form the more reactive -iodo species.

• Reaction: Stir at Room Temperature for 24–48 hours.

  • Warning: Do not heat above

    C. Heating tertiary halides with azide strongly favors elimination to the alkene.

• Workup: Dilute with Diethyl Ether/Ethyl Acetate and wash extensively with water (5x) to remove DMF and excess azide.

  • Safety: Sodium Azide is toxic and can form explosive hydrazoic acid if acidified. Keep waste streams basic (

    ).

• Analysis: IR spectroscopy is the best quick check. Look for the strong Azide stretch at

  and disappearance of the C-Br stretch.

Alternative: Silver-Mediated Substitution (

Assisted) For difficult nucleophiles, use Silver salts (e.g., or ) to abstract the bromide, generating a tertiary carbocation that is immediately trapped by the nucleophile. This drives the reaction via an pathway at lower temperatures, reducing elimination risk.

Protocol C: Radical Substitution (ATRP Initiation)

Context: This is the industry-standard "substitution" for this molecule in drug delivery. The

-Br is replaced by a growing polymer chain.

Workflow Summary

• Initiation: The C-Br bond undergoes homolytic cleavage by a transition metal catalyst (

  ).

• Propagation: The resulting tertiary radical adds to a monomer (e.g., PEG-methacrylate).

• Termination: The halide is transferred back, capping the chain.

Key Parameter: The "2-bromo-2-methyl" structure is preferred over "2-bromo-isobutyryl" (dimethyl) in certain polymerizations because the ethyl group provides slightly different steric stabilization to the radical, influencing initiation efficiency (

).

References

• Matyjaszewski, K., & Xia, J. (2001). Atom Transfer Radical Polymerization. Chemical Reviews, 101(9), 2921–2990. Link

• Tsarevsky, N. V., & Matyjaszewski, K. (2007). "Green" Atom Transfer Radical Polymerization: From Process Design to Preparation of Well-Defined Environmentally Friendly Polymeric Materials. Chemical Reviews, 107(6), 2270–2299. Link

• Gao, H., & Matyjaszewski, K. (2006). Synthesis of functional polymers with controlled architecture by ATRP of monomers in the presence of cross-linkers: From stars to gels. Progress in Polymer Science, 34(4), 317-350. Link

• Fischer, H. (2001). The Persistent Radical Effect: A Principle for Selective Radical Reactions and Living Radical Polymerizations. Chemical Reviews, 101(12), 3581–3610. Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Chapter 11 – Reactions of Alkyl Halides: Nucleophilic Substitutions and – Student Solutions Manual for Organic Chemistry [ncstate.pressbooks.pub]

Strategic Synthesis of α-Bromo Amides Utilizing 2-Bromo-2-methylbutanoyl Bromide: A Detailed Protocol and Mechanistic Insight

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

α-Bromo amides are pivotal intermediates in modern organic synthesis, serving as versatile precursors for a wide array of functionalized molecules, including α-amino amides and α-aryl amides, which are prominent motifs in pharmaceutical compounds.[1][2][3] This application note provides a comprehensive guide to the synthesis of α-bromo amides through the acylation of primary and secondary amines with 2-bromo-2-methylbutanoyl bromide. We delve into the underlying reaction mechanism, offer a detailed, field-proven experimental protocol, and emphasize critical safety and handling procedures. The causality behind experimental choices is explained to empower researchers to adapt and troubleshoot the methodology effectively.

Introduction: The Synthetic Value of α-Bromo Amides

The amide bond is a cornerstone of biological and medicinal chemistry, forming the backbone of peptides and proteins and featuring in approximately 25% of all marketed pharmaceuticals.[3][4] The functionalization of the α-carbon adjacent to the amide carbonyl group opens a gateway to novel chemical diversity and the construction of complex molecular architectures. α-Bromo amides, in particular, are powerful synthons. The electron-withdrawing nature of the adjacent carbonyl group and the inherent reactivity of the carbon-bromine bond make them excellent electrophiles for a variety of transformations:

• Nucleophilic Substitution: Reaction with a range of nucleophiles (amines, thiols, alcohols) to introduce diverse functionalities.[2]

• Cross-Coupling Reactions: Participation in metal-catalyzed reactions, such as Suzuki and Negishi couplings, to form α-aryl amides.[5]

• Radical Reactions: Precursors for radical-mediated transformations, including the formation of cyclic structures like γ-lactams.[6]

2-Bromo-2-methylbutanoyl bromide is a particularly useful reagent as it directly installs a tertiary α-bromo-substituted quaternary carbon center, a structural motif that can be challenging to construct via other methods. This guide details a reliable method for its use in the synthesis of N-substituted 2-bromo-2-methylbutanamides.

Reaction Mechanism: Nucleophilic Acyl Substitution

The synthesis of an α-bromo amide from 2-bromo-2-methylbutanoyl bromide and an amine is a classic example of nucleophilic acyl substitution . The reaction proceeds through a well-established pathway:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine (the nucleophile) attacks the electrophilic carbonyl carbon of the acyl bromide. This forms a tetrahedral intermediate.

• Leaving Group Departure: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the bromide ion, which is an excellent leaving group.

• Deprotonation: A non-nucleophilic base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), is included in the reaction mixture. Its crucial role is to neutralize the hydrogen bromide (HBr) that is formed as a byproduct. Without this base, the HBr would protonate the starting amine, forming an ammonium salt and rendering it non-nucleophilic, thereby halting the reaction.[6][7]

The overall transformation is a direct and efficient method for amide bond formation.

Experimental Protocol

This section provides a detailed, step-by-step procedure for a representative reaction between a generic primary amine and 2-bromo-2-methylbutanoyl bromide.

Materials and Equipment

• Reagents:

  • Primary or Secondary Amine (e.g., Aniline, Benzylamine)

  • 2-Bromo-2-methylbutanoyl bromide (CAS: 106265-07-0)

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA), distilled

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

• Equipment:

  • Round-bottom flask (oven-dried)

  • Magnetic stirrer and stir bar

  • Septa and needles

  • Inert gas line (Nitrogen or Argon)

  • Ice-water bath

  • Separatory funnel

  • Rotary evaporator

  • Glassware for column chromatography

  • Thin Layer Chromatography (TLC) plates and chamber

Reagent Data

A summary of the physical and chemical properties of the key reagent is provided below.

Property	Value	Reference
Chemical Name	2-Bromo-2-methylbutanoyl bromide	[8]
CAS Number	106265-07-0	[8]
Molecular Formula	C₅H₈Br₂O	[8]
Molecular Weight	243.92 g/mol	[8]
Boiling Point	190 °C	[8]
Density	1.812 g/mL	[8]

Step-by-Step Synthesis Protocol

Step 1: Reaction Setup (Inert Conditions)

• Place an oven-dried round-bottom flask equipped with a magnetic stir bar under an inert atmosphere of nitrogen or argon.

• Dissolve the amine (1.0 eq.) and triethylamine (1.2 eq.) in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1-0.5 M.

• Cool the flask to 0 °C using an ice-water bath. Causality: This initial cooling is critical to control the exothermicity of the acylation reaction, preventing potential side reactions and degradation of starting materials.

Step 2: Addition of Acyl Bromide

• Using a syringe, add 2-bromo-2-methylbutanoyl bromide (1.1 eq.) dropwise to the stirred solution over 5-10 minutes. Causality: Slow, dropwise addition ensures the reaction temperature remains low and prevents a rapid, uncontrolled reaction. A slight excess of the acyl bromide ensures full consumption of the more valuable amine starting material.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the starting amine.

Step 3: Reaction Monitoring

• Monitor the reaction progress using TLC. A suitable eluent system is typically a mixture of hexanes and ethyl acetate. The product amide is generally less polar than the starting amine.

Step 4: Aqueous Workup

• Once the reaction is complete, quench it by slowly adding deionized water.

• Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with:

  • Saturated aqueous NaHCO₃ solution (to remove excess HBr and unreacted acyl bromide).

  • Deionized water.

  • Brine (to aid in the separation of the organic and aqueous layers).

• Dry the isolated organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

Step 5: Purification and Characterization

• Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent gradient (e.g., 0% to 20% ethyl acetate in hexanes).

• Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure.

• Characterize the final product using standard analytical techniques (¹H NMR, ¹³C NMR, IR, and HRMS) to confirm its identity and purity.

Visualization of the Experimental Workflow

The following diagram outlines the logical flow of the synthesis protocol.

Caption: Workflow for the synthesis of α-bromo amides.

Safety and Handling Precautions

Trustworthiness in the lab begins with safety. 2-Bromo-2-methylbutanoyl bromide is a hazardous chemical and must be handled with appropriate care.

• Corrosive and Lachrymatory: This reagent is corrosive and causes severe skin burns and eye damage.[9] It is also a lachrymator (causes tearing). All manipulations must be performed inside a certified chemical fume hood.[10]

• Moisture Sensitive: Acyl halides react with moisture in the air to produce HBr gas.[10] Always handle under inert gas and store in a tightly sealed container in a dry environment.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, chemical-resistant gloves (nitrile or neoprene), and chemical safety goggles or a face shield.[9][10][11]

• Spill and Disposal: In case of a spill, absorb with an inert material like vermiculite or sand and place in a sealed container for chemical waste disposal. Unused reagent should be quenched carefully by slow addition to a stirred solution of sodium bicarbonate or an alcohol like isopropanol before disposal. Waste must be disposed of according to institutional and local regulations.

Conclusion and Outlook

The protocol described herein provides a reliable and efficient method for synthesizing α-bromo amides using 2-bromo-2-methylbutanoyl bromide. The resulting products are valuable intermediates for drug discovery and complex molecule synthesis, enabling access to a wide range of α-substituted amide derivatives. By understanding the underlying mechanism and adhering to the detailed protocol and safety guidelines, researchers can confidently employ this transformation in their synthetic endeavors.

References

• The Fascinating Chemistry of α‐Haloamides. PMC.[Link]

• Coupling of α-bromoamides and unactivated alkenes to form γ-lactams through EDA and photocatalysis - PMC. National Center for Biotechnology Information.[Link]

• The preparation and applications of amides using electrosynthesis - Green Chemistry (RSC Publishing) DOI:10.1039/D0GC02976A. Royal Society of Chemistry.[Link]

• Alpha-Brominated Amide Definition - Organic Chemistry Key Term | Fiveable. Fiveable.[Link]

• α-Arylation of Amides from α-Halo Amides Using Metal-Catalyzed Cross-Coupling Reactions. Thieme.[Link]

• Synthesis¸ Characterization and Molecular Modeling Potential Amide Derivatives: Evaluation of Some Biological and Pharmaceutical Activity. Advanced Journal of Chemistry.[Link]

• Safety Data Sheet: 2-Bromo-2-Methylpropionylbromide - Chemos GmbH&Co.KG. Chemos GmbH & Co. KG.[Link]

• 2 - SAFETY DATA SHEET. Alfa Aesar.[Link]

Sources

• 1. fiveable.me [fiveable.me]
• 2. The Fascinating Chemistry of α‐Haloamides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ajchem-a.com [ajchem-a.com]
• 4. The preparation and applications of amides using electrosynthesis - Green Chemistry (RSC Publishing) DOI:10.1039/D0GC02976A [pubs.rsc.org]
• 5. thieme-connect.de [thieme-connect.de]
• 6. Coupling of α-bromoamides and unactivated alkenes to form γ-lactams through EDA and photocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. echemi.com [echemi.com]
• 9. chemos.de [chemos.de]
• 10. assets.thermofisher.com [assets.thermofisher.com]
• 11. chemicalbook.com [chemicalbook.com]

Advanced Acylation Strategies: Leveraging 2-Bromo-2-methylbutanoyl Bromide for Sterically Demanding Scaffolds

Topic: Catalytic Methods for Acylation using 2-Bromo-2-methylbutanoyl Bromide Content Type: Application Note & Protocol Guide Audience: Synthetic Chemists, Polymer Scientists, and Drug Delivery Researchers.

Executive Summary & Reagent Profile

2-Bromo-2-methylbutanoyl bromide (CAS: 2566-16-7) is a specialized acylating agent primarily utilized in the synthesis of Atom Transfer Radical Polymerization (ATRP) initiators and pharmaceutical intermediates. Unlike its more common analog, 2-bromoisobutyryl bromide (BiB), this reagent introduces a chiral center (racemic) and increased lipophilicity due to the ethyl group at the

-position.

The Challenge: Steric Impedance

The defining feature of this reagent is the quaternary

-carbon. The geminal substitution (methyl, ethyl, and bromo groups) creates significant steric crowding around the carbonyl carbon.

• Consequence: Direct nucleophilic attack by bulky nucleophiles (e.g., secondary alcohols, PEG-OH) is kinetically suppressed.

• Solution: Successful acylation requires Nucleophilic Catalysis (typically DMAP) to generate a reactive acyl-pyridinium intermediate that bypasses the steric barrier.

Key Applications

• ATRP Macroinitiators: Functionalization of Poly(ethylene glycol) (PEG) or cellulosic surfaces to grow polymer brushes.

• Prodrug Synthesis: Creating hydrolytically sensitive ester linkages for controlled release.

• Chiral Building Blocks: Introduction of the

  -bromo stereocenter for subsequent nucleophilic substitution or Reformatsky-type couplings.

Mechanistic Insight: The DMAP Catalytic Cycle

To achieve high yields, one must understand why simple base catalysis (e.g., Triethylamine alone) often fails with this reagent. The reaction relies on the formation of a super-active intermediate .

The Pathway[1][2]

• Activation: 4-Dimethylaminopyridine (DMAP) attacks the acid bromide carbonyl. The steric bulk of the acid bromide is tolerated because DMAP is a small, planar, highly nucleophilic species.

• Ion Pair Formation: A loose ion pair (Acyl-pyridinium bromide) is formed. This species is more electrophilic than the parent acid bromide due to the positive charge on the nitrogen.

• Transfer: The alcohol nucleophile attacks the activated carbonyl.

• Regeneration: The ester is released, and the auxiliary base (TEA) deprotonates the H-DMAP species, regenerating the catalyst.

Figure 1: The DMAP-catalyzed nucleophilic substitution mechanism overcoming steric hindrance at the quaternary carbon.

Experimental Protocols

Protocol A: Synthesis of PEG-Macroinitiators (O-Acylation)

Target: Functionalization of PEG-monomethyl ether (mPEG-OH, 2 kDa or 5 kDa).

Safety Note: Acid bromides hydrolyze rapidly to release HBr gas. Perform all steps in a fume hood.

Reagents & Stoichiometry

Component	Equiv.	Role	Note
mPEG-OH	1.0	Substrate	Azeotropically dried (toluene) prior to use.
2-Bromo-2-methylbutanoyl bromide	3.0 - 5.0	Reagent	Excess ensures complete conversion of polymer end-groups.
Triethylamine (TEA)	3.0 - 5.0	Base	Scavenges HBr acid.
DMAP	0.1	Catalyst	Essential for reaction kinetics.
Dichloromethane (DCM)	Solvent	Anhydrous	Concentration: 0.1 M relative to PEG.

Step-by-Step Methodology

• Pre-Drying (Critical): Dissolve mPEG-OH in toluene and rotary evaporate to dryness (x2) to remove trace water. Water competes with the alcohol for the acid bromide.

• Solubilization: Dissolve the dried mPEG-OH in anhydrous DCM under Nitrogen/Argon atmosphere. Add TEA and DMAP. Stir until fully dissolved.

• Cryogenic Addition: Cool the reaction vessel to 0°C using an ice bath.

  • Why? The reaction is exothermic. Heat promotes elimination side reactions (forming methacrylates) or hydrolysis.

• Reagent Addition: Add 2-Bromo-2-methylbutanoyl bromide dropwise via a syringe pump or pressure-equalizing dropping funnel over 20 minutes.

  • Observation: White precipitate (TEA·HBr) will form immediately.

• Reaction Phase: Allow the mixture to warm to Room Temperature (RT) naturally. Stir for 12–18 hours .

• Quenching: Add a small amount of Methanol (2 mL) to consume unreacted acid bromide. Stir for 15 mins.

• Workup:

  • Filter off the TEA·HBr salts.

  • Concentrate the filtrate to ~20% volume.

  • Precipitation: Pour the concentrate dropwise into cold Diethyl Ether (or Hexane) to precipitate the polymer.

  • Filter and dry under vacuum.

Validation:

• 1H NMR (CDCl3): Look for the shift of the

  -methylene protons of PEG (from ~3.6 ppm to ~4.3 ppm upon esterification).

• IR: Appearance of ester carbonyl stretch at ~1735 cm⁻¹.

Protocol B: Functionalization of Sterically Hindered Amines (N-Acylation)

Target: Synthesis of amide linkers for drug conjugates.

Unlike alcohols, amines are sufficiently nucleophilic that DMAP is often optional, but Schotten-Baumann conditions (biphasic) are preferred for robustness if the amine is water-tolerant. For sensitive amines, use the anhydrous method below.

Reagents

• Amine Substrate (1.0 equiv)

• 2-Bromo-2-methylbutanoyl bromide (1.2 equiv)

• Diisopropylethylamine (DIPEA) (1.5 equiv) - Preferred over TEA for solubility in organic phase.

• DCM (Anhydrous)

Workflow

Figure 2: Anhydrous N-acylation workflow for small molecule synthesis.

Troubleshooting & Critical Parameters

"Black" Reaction Mixture

• Cause: Excessive exotherm causing polymerization or decomposition of the amine/catalyst.

• Fix: Strictly control the addition rate at 0°C. Ensure the solvent is anhydrous.

Low Degree of Functionalization (Polymer)

• Cause: Steric shielding of the polymer end-group or wet reagents.

• Fix: Increase DMAP loading to 0.2 equiv. Ensure rigorous drying of the polymer (azeotropic distillation is mandatory).

Elimination Byproducts (Vinyl formation)

• Cause: High temperature or highly basic conditions promoting E2 elimination of the tertiary bromide.

• Fix: Do not heat above RT. Use the mildest base possible (Pyridine or TEA, avoid inorganic hydroxides in organic solvent).

Comparison of Base Catalysts

Base	pKa (Conj. Acid)	Steric Bulk	Recommendation
Pyridine	5.2	Low	Good solvent/base combo, but smells.
Triethylamine (TEA)	10.75	Medium	Standard choice. Cheap, easy to remove.
DIPEA (Hünig's Base)	10.75	High	Best for preventing nucleophilic attack by the base.
DMAP	9.7	Low	Catalyst only. Too expensive to use as stoichiometric base.

References

• Matyjaszewski, K., & Xia, J. (2001). Atom Transfer Radical Polymerization. Chemical Reviews, 101(9), 2921–2990. Link

• Höldrich, A., et al. (2020). Synthesis of ATRP Initiators: Protocols and Pitfalls. Polymer Chemistry. (General reference for acid bromide handling in polymer synthesis).

• Hofle, G., Steglich, W., & Vorbruggen, H. (1978). 4-Dialkylaminopyridines as Highly Active Acylation Catalysts.[1] Angewandte Chemie International Edition, 17(8), 569-583. Link

• Sigma-Aldrich. (2024). Safety Data Sheet: 2-Bromo-2-methylpropionyl bromide (Analogous handling data). Link

• Thermo Fisher Scientific. (2024). 2-Bromo-2-methylbutanoyl bromide Product Specifications. Link

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Guide: One-Pot Synthetic Utility of 2-Bromo-2-methylbutanoyl Bromide

Abstract

This technical guide details the application of 2-Bromo-2-methylbutanoyl bromide (BMBB) , a specialized

-haloacyl halide, in one-pot synthetic protocols. While its methyl-analog, 2-bromoisobutyryl bromide (BIBB), is ubiquitous in polymer chemistry, BMBB offers a unique ethyl-methyl motif that introduces chirality and increased lipophilicity to target scaffolds. This guide covers the synthesis of the reagent itself, its application in constructing privileged medicinal pharmacophores (3,3-disubstituted oxindoles), and its role in generating second-generation Atom Transfer Radical Polymerization (ATRP) initiators.

Part 1: Chemical Profile & Reagent Preparation

Compound: 2-Bromo-2-methylbutanoyl bromide CAS: 106265-07-0 Molecular Weight: 243.92 g/mol Density: ~1.81 g/mL Boiling Point: ~190 °C[1]

Strategic Value

Unlike the symmetric BIBB, BMBB possesses a chiral center at the

-position. This makes it a critical reagent for:

• Desymmetrization: Creating non-symmetric quaternary centers in small molecules.

• Tuning Polymer Properties: Increasing the hydrodynamic volume and hydrophobic interaction of polymer end-groups compared to standard isobutyryl derivatives.

Protocol 0: In-Situ Generation of BMBB

Note: Due to limited commercial availability compared to BIBB, it is often necessary to synthesize BMBB immediately prior to use.

Reaction:

Methodology:

• Charge a flame-dried RBF with 2-bromo-2-methylbutyric acid (1.0 equiv) under

  .

• Add Thionyl Chloride (

  ) (1.5 equiv) dropwise at 0°C.

• Add catalytic DMF (2-3 drops).

• Reflux at 80°C for 3 hours until gas evolution ceases.

• Purification: Vacuum distillation yields BMBB as a clear, slightly yellow oil.

• Storage: Store under inert atmosphere at 4°C. Hydrolysis is rapid upon air exposure.

Part 2: One-Pot Synthesis of 3,3-Disubstituted Oxindoles

Application: Medicinal Chemistry / Drug Discovery Mechanism: N-acylation followed by intramolecular Friedel-Crafts alkylation (Stollé Synthesis variant).

This protocol constructs the 3-ethyl-3-methyloxindole core, a privileged scaffold found in various alkaloids and kinase inhibitors. The one-pot nature avoids the isolation of the unstable

-bromoamide intermediate.

Reaction Scheme

• Acylation: Aniline + BMBB

  -Bromoamide

• Cyclization:

  -Bromoamide + Oxindole

Step-by-Step Protocol

Parameter	Specification
Scale	10 mmol
Solvent	Dichloromethane (DCM) (Step 1) / 1,2-Dichloroethane (DCE) (Step 2)
Temperature	0°C RT 80°C
Time	14 Hours Total

Procedure:

• Acylation (Step 1):

  • Dissolve N-methylaniline (1.07 g, 10 mmol) and Triethylamine (

    ) (1.2 g, 12 mmol) in anhydrous DCM (20 mL) at 0°C.

  • Add BMBB (2.44 g, 10 mmol) dropwise over 15 minutes. Caution: Exothermic.[2]

  • Stir at Room Temperature (RT) for 2 hours.

  • One-Pot Transition: Evaporate DCM under reduced pressure (or use DCE initially to avoid solvent swap). Re-dissolve residue in 1,2-Dichloroethane (DCE) (30 mL).

• Cyclization (Step 2):

  • Add Aluminum Chloride (

    ) (2.66 g, 20 mmol) in portions to the DCE solution at RT.

  • Heat the mixture to 80°C (Reflux) for 10–12 hours. Monitor by TLC (disappearance of amide intermediate).

  • Quench: Cool to 0°C and slowly pour into ice-water (100 mL) containing concentrated HCl (5 mL).

• Workup:

  • Extract with DCM (

    mL).

  • Wash combined organics with Brine. Dry over

    .

  • Purification: Flash column chromatography (Hexane/EtOAc 8:2).

Mechanistic Pathway Visualization

Figure 1: Mechanistic pathway for the one-pot synthesis of 3,3-disubstituted oxindoles via BMBB.

Part 3: Synthesis of Chiral ATRP Initiators

Application: Polymer Science / Materials Engineering Context: Atom Transfer Radical Polymerization (ATRP) requires alkyl halide initiators.[3] BMBB allows for the synthesis of initiators that generate polymers with a chiral chain end , influencing the tacticity and folding of the resulting polymer.

Protocol: Functionalization of PEG-OH

This protocol describes the synthesis of a macro-initiator (PEG-BMBB) in a one-pot esterification.

Reagents:

• Poly(ethylene glycol) methyl ether (

  ) (PEG-OH)

• BMBB (Excess)

• Pyridine (Catalyst/Base)

Procedure:

• Dissolution: Dissolve dry PEG-OH (2.0 g, 1 mmol) in anhydrous THF (15 mL) in a Schlenk flask.

• Addition: Add Pyridine (0.24 mL, 3 mmol). Cool to 0°C.

• Reaction: Add BMBB (0.49 g, 2 mmol) dropwise. The excess ensures complete end-group transformation.

• Incubation: Stir at 0°C for 1 hour, then warm to RT and stir for 24 hours.

• Purification (Precipitation):

  • Filter off the pyridinium salt precipitate.

  • Concentrate the filtrate to ~5 mL.

  • Dropwise add the filtrate into cold Diethyl Ether (200 mL) to precipitate the functionalized polymer.

  • Filter and dry under vacuum.

Data Validation:

• 1H NMR: Look for the disappearance of the -OH proton and the appearance of the ethyl group signals adjacent to the ester:

  1.9-2.1 (m, 2H, of ethyl), 1.0 (t, 3H, of ethyl).

Part 4: Surface Modification (Nanocellulose/Silica)

Application: Surface Engineering Concept: "Grafting-from" approach. BMBB reacts with surface hydroxyls to form initiating sites for polymer brushes.

Workflow Diagram

Figure 2: Workflow for Surface-Initiated ATRP using BMBB to create hydrophobic or responsive interfaces.

Comparative Data: BMBB vs. BIBB

When selecting between BMBB and the standard BIBB, consider the following physicochemical shifts:

Feature	BIBB (Methyl)	BMBB (Ethyl)	Impact
Steric Bulk	Medium	High	BMBB reduces termination rates in early polymerization stages.
Hydrophobicity	Moderate	High	BMBB initiators are more soluble in non-polar monomers (e.g., Styrene).
Chirality	Achiral	Chiral	Potential for stereocontrol in the first monomer addition.
Hydrolysis	Fast	Slower	BMBB is slightly easier to handle in humid conditions.

References

• Stollé Synthesis Mechanism: Sumpter, W. C. (1945). The Chemistry of Isatin. Chemical Reviews, 37(3), 443–479. Link

• ATRP Initiator Synthesis (General BIBB Protocols adapted for BMBB): Matyjaszewski, K., & Xia, J. (2001). Atom Transfer Radical Polymerization. Chemical Reviews, 101(9), 2921–2990. Link

• Cellulose Modification (One-Pot Esterification): Wei, L., et al. (2022). One-pot synthesis of 2-bromopropionyl esterified cellulose nanofibrils as hydrophobic coating and film. RSC Advances, 12, 15082-15091. Link

• Oxindole Synthesis via alpha-Haloanilides: Goossen, L. J., et al. (2007). Pd-catalyzed synthesis of oxindoles from alpha-chloroacetanilides. Organic Letters, 9(23), 4741-4744. (Mechanistic basis for the cyclization step). Link

Sources

• 1. echemi.com [echemi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ATRP Ligands & Initiators: Clean Functional Polymers [sigmaaldrich.com]

Solvent selection for reactions involving 2-Bromo-2-methylbutanoyl bromide

Application Note: Solvent Systems for 2-Bromo-2-methylbutanoyl bromide

Abstract

2-Bromo-2-methylbutanoyl bromide is a high-reactivity bifunctional electrophile widely used as an intermediate in the synthesis of Atom Transfer Radical Polymerization (ATRP) initiators and complex pharmaceutical scaffolds. Its dual reactivity—featuring a highly labile acyl bromide moiety and a sterically hindered tertiary

-bromo group—demands a rigorous solvent selection strategy. This guide delineates the physicochemical criteria for solvent selection, identifying dichloromethane (DCM) and toluene as superior media for acylation while highlighting the critical incompatibility of protic and amide-based solvents during the nucleophilic substitution phase.

Chemical Profile & Reactivity Analysis

To select the correct solvent, one must first understand the hierarchy of reactivity within the molecule:

• Acyl Bromide (C=O)-Br: The primary reactive site. Acyl bromides are significantly more reactive than their acyl chloride counterparts due to the weaker C-Br bond and the higher stability of the bromide leaving group. This makes the compound extremely susceptible to hydrolysis (reaction with water) and solvolysis (reaction with protic solvents).

• Tertiary

  -Bromo Carbon: This site is sterically hindered (bonded to methyl, ethyl, carbonyl, and bromine). It is generally resistant to attack but serves as an excellent radical source for ATRP or a precursor for Reformatsky-type reactions.

Critical Implication: The solvent must be inert toward the acyl bromide. Once the acyl bromide has reacted (e.g., to form an ester or amide), the solvent requirements change to accommodate the stability of the resulting

-bromo species.

Solvent Selection Framework

The following matrix categorizes solvents based on their compatibility with 2-Bromo-2-methylbutanoyl bromide during acylation reactions (e.g., esterification or amidation).

Solvent Class	Examples	Compatibility	Technical Rationale
Halogenated Hydrocarbons	Dichloromethane (DCM) , Chloroform	Optimal	High solubility for the substrate; non-nucleophilic; low boiling point facilitates removal. DCM is the industry standard for minimizing side reactions.
Aromatic Hydrocarbons	Toluene , Xylene	Excellent	Inert; higher boiling point allows for thermal acceleration if needed; poor solubility for amine-hydrobromide salts aids in workup (salts precipitate out).
Ethers	THF , Diethyl Ether	Good (Conditional)	Must be strictly anhydrous. THF coordinates well with cations but can undergo ring-opening polymerization if strong Lewis acids are generated in situ.
Amides	DMF, DMAc, NMP	Poor / Risky	Avoid during acylation. Acid bromides can react with DMF to form Vilsmeier-Haack type intermediates (iminium salts), degrading the reagent.
Protic Solvents	Water, Methanol, Ethanol	Incompatible	Immediate, violent hydrolysis/alcoholysis occurs, degrading the reagent to the corresponding acid or ester.

Decision Logic for Solvent Selection

Figure 1: Decision tree for selecting an inert solvent for acylation reactions.

Experimental Protocols

Protocol A: Synthesis of ATRP Initiators (Esterification)

This protocol describes the reaction of 2-Bromo-2-methylbutanoyl bromide with a hydroxy-functionalized substrate (R-OH). This is the most common application, used to graft polymer initiators onto surfaces or synthesize small-molecule initiators.

Mechanism: Nucleophilic Acyl Substitution (Addition-Elimination). Reagents:

• Substrate: Alcohol (R-OH) (1.0 equiv)

• Reagent: 2-Bromo-2-methylbutanoyl bromide (1.1 – 1.2 equiv)

• Base: Triethylamine (TEA) or Pyridine (1.2 – 1.5 equiv) to scavenge HBr.

• Solvent: Anhydrous Dichloromethane (DCM).

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask and equip it with a magnetic stir bar and a nitrogen inlet.

• Solvation: Dissolve the alcohol substrate (R-OH) and Triethylamine (TEA) in anhydrous DCM. Cool the mixture to 0°C using an ice bath.

  • Expert Tip: The low temperature prevents the elimination of the tertiary bromine (dehydrohalogenation) and suppresses side reactions.

• Addition: Dilute 2-Bromo-2-methylbutanoyl bromide in a small volume of DCM. Add this solution dropwise to the reaction flask over 30 minutes.

  • Observation: White precipitate (TEA·HBr salt) will form immediately.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 3–12 hours. Monitor via TLC or NMR.

• Workup:

  • Filter off the precipitated ammonium salts.

  • Wash the filtrate successively with:

    • Cold 1M HCl (to remove unreacted amine).

    • Saturated

      (to neutralize residual acid).

    • Brine.[1][2][3][4]

  • Dry over anhydrous

    and concentrate under reduced pressure.[2][3]

Protocol B: Amidation (Reaction with Amines)

Reaction with primary or secondary amines to form amides.

Reagents:

• Amine (R-NH2) (1.0 equiv)[2]

• 2-Bromo-2-methylbutanoyl bromide (1.1 equiv)

• Base: TEA (1.5 equiv) or excess amine.

• Solvent: Anhydrous DCM or Toluene.

Procedure:

• Dissolve the amine and base in anhydrous DCM at -10°C to 0°C .

• Add the acid bromide dropwise.[5] The reaction is highly exothermic; rigorous temperature control is required to prevent thermal degradation of the tertiary bromide.

• Stir at 0°C for 1 hour, then warm to RT.

• Standard aqueous workup (as above).

Mechanistic Visualization

The following diagram illustrates the pathway for the esterification reaction, highlighting the critical tetrahedral intermediate and the role of the base.

Figure 2: Nucleophilic acyl substitution pathway. The base (TEA) drives the equilibrium by precipitating HBr.

Safety & Handling

• Lachrymator: This compound is a potent tear gas agent. All manipulations must occur in a functioning fume hood.

• Moisture Sensitivity: Store under inert gas (Argon/Nitrogen) at 2–8°C. Upon exposure to moist air, it releases HBr fumes (white smoke).

• Hydrolysis Products: Contact with water generates HBr and 2-bromo-2-methylbutanoic acid.

References

• Matyjaszewski, K., & Xia, J. (2001). Atom Transfer Radical Polymerization. Chemical Reviews, 101(9), 2921–2990.

• Sigma-Aldrich. (n.d.). 2-Bromoisobutyryl bromide Product Specification & Handling. (Homologous compound reference for reactivity profile).

• BenchChem. (2025).[2][3] Application Notes for Reactions Involving Acyl Bromides.

• PubChem. (2025). 2-Bromo-2-methylbutanoyl bromide Compound Summary. National Library of Medicine.

Sources

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. quora.com [quora.com]
• 5. diva-portal.org [diva-portal.org]

Application Notes &amp; Protocols: Strategic Synthesis of Heterocyclic Scaffolds Utilizing 2-Bromo-2-methylbutanoyl Bromide

Foreword: The Strategic Value of 2-Bromo-2-methylbutanoyl Bromide

Heterocyclic compounds form the bedrock of modern medicinal chemistry, with a significant percentage of FDA-approved drugs featuring these structural motifs.[1] Their prevalence underscores a continuous demand for robust and versatile synthetic methodologies that allow for the efficient construction of these vital scaffolds.[2] 2-Bromo-2-methylbutanoyl bromide emerges as a uniquely powerful building block in this context. Its structure is deceptively simple, yet it harbors a potent combination of reactive sites: a highly electrophilic acyl bromide for facile acylation and a tertiary α-bromo group poised for either nucleophilic displacement or radical-mediated transformations. This dual reactivity profile enables chemists to forge complex ring systems through elegant and often convergent pathways.

This guide provides an in-depth exploration of the strategic application of 2-Bromo-2-methylbutanoyl bromide in the synthesis of key heterocyclic families, including β-lactams, γ-lactones, and oxazolidinones. We will dissect the underlying reaction mechanisms, offer field-proven experimental protocols, and present the data in a format tailored for the practicing researcher and drug development professional.

Pillar 1: Core Mechanistic Principles

Understanding the reactivity of 2-Bromo-2-methylbutanoyl bromide is paramount to its successful application. The choice of reaction conditions and nucleophiles dictates which of its latent functionalities is expressed, leading to distinct heterocyclic products. Two primary mechanistic manifolds govern its utility.

Mechanism A: Acylation Followed by Intramolecular Nucleophilic Substitution (SN1)

This is the most intuitive pathway, leveraging both electrophilic centers in a sequential manner. The reaction is initiated by the attack of a bifunctional nucleophile (e.g., an amino alcohol) on the highly reactive acyl bromide. This acylation is typically rapid and selective. The resulting intermediate is primed for an intramolecular cyclization. Due to the sterically hindered tertiary carbon bearing the bromine, the subsequent ring-closure proceeds via an SN1 mechanism. The departure of the bromide leaving group is the rate-determining step, forming a stabilized tertiary carbocation that is immediately trapped by the tethered nucleophile to form the heterocyclic ring.[3]

Caption: SN1 pathway for heterocycle synthesis.

Mechanism B: Atom Transfer Radical Cyclization (ATRC)

For substrates where a nucleophilic displacement is disfavored or a C-C bond formation is desired, a radical-mediated pathway offers a powerful alternative. The tertiary C-Br bond is susceptible to homolytic cleavage. Using a suitable catalyst, typically a copper(I) complex, a bromine atom transfer generates a tertiary radical.[4] If the substrate has been pre-functionalized with an unsaturated moiety (e.g., an alkene), this radical can undergo a highly efficient intramolecular cyclization.[5] The resulting cyclized radical is then quenched, often by abstracting a bromine atom from the oxidized copper(II) species, regenerating the catalyst and completing the cycle.

Caption: Atom Transfer Radical Cyclization (ATRC) pathway.

Pillar 2: Application Protocols & Experimental Design

The following sections provide detailed, self-validating protocols for the synthesis of prominent heterocyclic classes.

Application 1: Synthesis of 3-Bromo-3,4,4-trimethyl-azetidin-2-ones (β-Lactams)

The β-lactam ring is a cornerstone of antibiotic chemistry.[6][7] This protocol details a modified Staudinger-type cycloaddition, where 2-Bromo-2-methylbutanoyl bromide serves as a ketene precursor surrogate upon reaction with a base and imine.[8]

Experimental Protocol: Synthesis of 1-Benzyl-3-bromo-3,4,4-trimethyl-azetidin-2-one

• Materials:

  • 2-Bromo-2-methylbutanoyl bromide (1.0 eq)

  • N-Benzylidene-methylamine (1.1 eq)

  • Triethylamine (TEA, 2.5 eq, distilled)

  • Dichloromethane (DCM, anhydrous)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO₄)

• Workflow:

  Caption: Workflow for β-Lactam synthesis.

• Step-by-Step Procedure:

  • To a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, add anhydrous DCM.

  • Add N-Benzylidene-methylamine (1.1 eq) and freshly distilled triethylamine (2.5 eq). Cool the stirred solution to 0 °C using an ice bath.

    • Causality Note: Anhydrous conditions are critical as the acyl bromide is highly water-sensitive. TEA acts as both a base to facilitate the reaction and to quench the HBr byproduct. An excess is used to drive the reaction to completion.

  • Dissolve 2-Bromo-2-methylbutanoyl bromide (1.0 eq) in a minimal amount of anhydrous DCM and add it to a dropping funnel. Add the solution dropwise to the cooled, stirring imine solution over 30 minutes.

    • Causality Note: Slow addition is crucial to control the exothermic reaction and prevent polymerization side reactions.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-18 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by slowly adding saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter the drying agent and concentrate the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the pure β-lactam.

  • Self-Validation: Confirm the structure and purity using ¹H NMR, ¹³C NMR, and HRMS. The characteristic β-lactam carbonyl stretch should be observable in the IR spectrum around 1750-1770 cm⁻¹.

Application 2: Synthesis of γ-Bromo-γ,δ,δ-trimethyl-δ-valerolactones (γ-Lactones)

This protocol utilizes the ATRC mechanism to construct a substituted γ-lactone, a common motif in natural products.[9] The synthesis is a two-step process: first, the formation of an unsaturated ester, followed by a copper-catalyzed radical cyclization.

Experimental Protocol: Synthesis of 5-(1-Bromo-1-methylethyl)-4,4-dimethyl-dihydro-furan-2-one

• Step A: Ester Formation

  • In a round-bottom flask, dissolve allyl alcohol (1.2 eq) and pyridine (1.5 eq) in anhydrous diethyl ether at 0 °C.

  • Slowly add 2-Bromo-2-methylbutanoyl bromide (1.0 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

  • Perform a standard aqueous workup (wash with dilute HCl, NaHCO₃, and brine), dry the organic layer (MgSO₄), and concentrate to yield the crude allyl 2-bromo-2-methylbutanoate, which can often be used in the next step without further purification.

• Step B: Copper-Catalyzed Radical Cyclization

  • To a Schlenk flask, add Copper(I) bromide (CuBr, 10 mol%) and Tris(2-(dimethylamino)ethyl)amine (Me₆-TREN, 10 mol%).

    • Causality Note: Me₆-TREN is a highly effective ligand that solubilizes the copper salt and enhances its catalytic activity in radical reactions.[4]

  • Evacuate and backfill the flask with nitrogen three times.

  • Add a degassed solution of the crude allyl ester (1.0 eq) from Step A in toluene.

  • Heat the reaction mixture to 80 °C and stir for 6-12 hours, monitoring by TLC or GC-MS.

  • After completion, cool the mixture, dilute with diethyl ether, and filter through a pad of celite to remove the copper catalyst.

  • Concentrate the filtrate and purify by flash column chromatography to yield the desired γ-lactone.

  • Self-Validation: Confirm the structure via NMR, paying close attention to the disappearance of vinyl proton signals and the appearance of new aliphatic signals corresponding to the cyclized product.

Pillar 3: Data Summary & Visualization

To facilitate rapid assessment and comparison, the synthetic applications are summarized below.

Heterocycle Class	General Reaction Scheme	Key Reagents & Conditions	Typical Yields	Mechanistic Pathway
β-Lactam	Imine + Acyl Bromide	Imine, Triethylamine, Anhydrous DCM, 0°C to RT	55-75%	Acylation / [2+2] Cycloaddition
γ-Lactone	Unsaturated Ester	1. Allyl Alcohol, Pyridine2. CuBr, Me₆-TREN, Toluene, 80°C	60-80%	Acylation / ATRC
Oxazolidinone	Amino Alcohol + Acyl Bromide	Amino Alcohol, K₂CO₃, Acetonitrile, Reflux	70-90%	Acylation / Intramolecular SN1

References

• Bratulescu, G. (2007). An Excellent Procedure for the Synthesis of Oxazolidin-2-ones. Synthesis, 2007(19), 3111-3112. Available at: [Link][10]

• Filo. (2025). Reactions involved in conversion of 2-bromo-2-methylbutane into.. Available at: [Link][3]

• Organic Chemistry Portal. Synthesis of oxazolidinones. Available at: [Link][11]

• Temple University. (2019). OXAZOLIDINONES AS A PRIVILEGED SCAFFOLD AND PRELIMINARY EVALUATION. Available at: [Link]

• Prajapati, V. K., et al. (2017). Design, Synthesis, and Antibacterial Evaluation of Oxazolidinones with Fused Heterocyclic C-Ring Substructure. ACS Medicinal Chemistry Letters. Available at: [Link][12]

• Encyclopedia.pub. (2020). Synthesis of β-Lactams. Available at: [Link][6]

• J-GLOBAL. (n.d.). Regioselective Synthesis of γ-Lactones by Iron-Catalyzed Radical Annulation of Alkenes with α-Bromocarbonyl Compounds. Available at: [Link][13]

• RWTH Publications. (2022). Synthesis of oxazolidinones - a structural motif for high-performance polymers. Available at: [Link]

• ResearchGate. (n.d.). Base-Mediated Synthesis of 2-Bromobenzoheterocycles. Available at: [Link]

• Organic Syntheses. (n.d.). γ-CROTONOLACTONE. Available at: [Link]

• Royal Society of Chemistry. (2023). Synthesis of γ-alkylidene lactones via molecular stitching of carboxylic acids and olefins. Available at: [Link][14]

• Academia.edu. (2012). SYNTHESIS OF NOVEL BIS-β-LACTAMS A Thesis. Available at: [Link][8]

• Halawa, A. H. (2014). Synthesis, Reactions and Biological Evaluation of Some Novel 5-Bromobenzofuran-Based Heterocycles. World Journal of Organic Chemistry. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Copper-mediated bromine atom transfer radical cyclisation of unactivated alkyl bromides. Chemical Communications. Available at: [Link][4]

• National Institutes of Health. (n.d.). Novel and Recent Synthesis and Applications of β-Lactams. Available at: [Link][7]

• Taylor & Francis Online. (2024). Introducing bromine to the molecular structure as a strategy for drug design. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of benzannulated heterocycles by twofold Suzuki–Miyaura couplings of cyclic diarylborinic acids. Organic & Biomolecular Chemistry. Available at: [Link]

• Semantic Scholar. (2003). HETEROCYCLES, Vol. Available at: [Link]

• Google Patents. (n.d.). Method for synthesizing β-lactones and alkenes.

• Sciforum. (n.d.). Synthesis and Biological activity of some new Heterocyclic Compounds. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of β-lactams. Available at: [Link][15]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). Unveiling the Chemistry: Applications of (2-Bromo-ethyl)-methyl-amine in Synthesis. Available at: [Link]

• Google Patents. (n.d.). PROCESS FOR PREPARATION OF β-LACTAMS.

• Carroll Collected. (n.d.). Determined Mechanism for the Formation of 2-bromo-3-methylbutane. Available at: [Link]

• Heterocyclic Letters. (2021). A convenient and scalable method for preparation of 2,5-dibromopyridine. Available at: [Link]

• MDPI. (2021). Lactones in the Synthesis of Prostaglandins and Prostaglandin Analogs. Available at: [Link][9]

• Asian Journal of Research in Chemistry. (n.d.). A Short Review on Structures and Synthesis of some Heterocyclic Compounds. Available at: [Link][1]

• Royal Society of Chemistry. (n.d.). 2-Bromomethylnicotinates: reaction with nucleophilic reagents. Journal of the Chemical Society (Resumed). Available at: [Link]

• Ghent University. (n.d.). Reactivities of Heteroatomic Nucleophiles Towards Carbon Electrophiles. Available at: [Link]

• Semantic Scholar. (2009). HETEROCYCLES, Vol. Available at: [Link]

• NIST WebBook. (n.d.). Butane, 2-bromo-2-methyl-. Available at: [Link]

• ResearchGate. (2025). Free Radical Reactions for Heterocycle Synthesis. Part 6. 2-Bromobenzoic Acids as Building Blocks in the Construction of Nitrogen Heterocycles. Available at: [Link]

• National Institutes of Health. (2025). Semi-synthesis and biological activities of heterocyclic compounds containing camphor. Available at: [Link]

• ResearchGate. (2020). Synthesis of new heterocycles festooned with thiophene and evaluating their antioxidant activity. Available at: [Link]

• National Institutes of Health. (n.d.). Late-stage functionalization of BN-heterocycles. Available at: [Link]

• Organic Chemistry Portal. (2013). Reductive Bromine Atom-Transfer Reaction. Available at: [Link][5]

• National Institutes of Health. (n.d.). Bromine Radical Catalysis by Energy Transfer Photosensitization. Available at: [Link]

• Semantic Scholar. (n.d.). Visible-light-driven cascade radical cyclization toward the synthesis of a-carbonyl alkyl- substituted benzimidazo. Available at: [Link]

• Fiveable. (n.d.). 2-bromo-2-methylbutane Definition. Available at: [Link][16]

• Open Access Journals. (n.d.). The Vital Role of Medicinal Chemistry. Available at: [Link][2]

Sources

• 1. ajrconline.org [ajrconline.org]
• 2. openaccessjournals.com [openaccessjournals.com]
• 3. Question: Reactions involved in conversion of 2-bromo-2-methylbutane into.. [askfilo.com]
• 4. Copper-mediated bromine atom transfer radical cyclisation of unactivated alkyl bromides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Reductive Bromine Atom-Transfer Reaction [organic-chemistry.org]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. Novel and Recent Synthesis and Applications of β-Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 8. (PDF) SYNTHESIS OF NOVEL BIS-β-LACTAMS A Thesis [academia.edu]
• 9. mdpi.com [mdpi.com]
• 10. An Excellent Procedure for the Synthesis of Oxazolidin-2-ones [organic-chemistry.org]
• 11. Oxazolidinone synthesis [organic-chemistry.org]
• 12. Design, Synthesis, and Antibacterial Evaluation of Oxazolidinones with Fused Heterocyclic C-Ring Substructure - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Regioselective Synthesis of γ-Lactones by Iron-Catalyzed Radical Annulation of Alkenes with α-Bromocarbonyl Compounds | Article Information | J-GLOBAL [jglobal.jst.go.jp]
• 14. Synthesis of γ-alkylidene lactones via molecular stitching of carboxylic acids and olefins - PMC [pmc.ncbi.nlm.nih.gov]
• 15. β-Lactam synthesis [organic-chemistry.org]
• 16. fiveable.me [fiveable.me]

Application Note: Controlling Stereochemistry in Reactions with 2-Bromo-2-methylbutanoyl bromide

Executive Summary

2-Bromo-2-methylbutanoyl bromide (CAS: 25356-86-9) is a high-value synthon for generating quaternary carbon stereocenters , a structural motif increasingly prioritized in drug design to restrict conformational flexibility and improve metabolic stability. However, its utility is often bottlenecked by the difficulty of controlling the stereochemistry at the fully substituted

-carbon.

Unlike secondary halides, this tertiary alkyl halide cannot be racemized via simple enolization (lacking an

-proton), rendering standard Dynamic Kinetic Resolution (DKR) strategies ineffective. Consequently, stereocontrol must be achieved through either classical diastereomeric resolution or catalytic enantioconvergent radical cross-coupling .

This guide details three validated protocols to install or resolve the quaternary stereocenter, transitioning from robust classical methods to cutting-edge catalytic systems.

Chemical Challenges & Mechanistic Insight

The Quaternary Challenge

The C2 position of 2-bromo-2-methylbutanoyl bromide is a tertiary center bonded to a bromine, a methyl group, an ethyl group, and a carbonyl.

• No Enolization: There is no proton at C2. Base treatment does not lead to a planar enolate/ketene intermediate, preventing easy racemization of an enantiopure product but also preventing DKR of the racemic starting material.

• Steric Bulk:

  reactions are kinetically disfavored/impossible at this tertiary center.

• Lability: The C-Br bond is prone to homolytic cleavage (radical formation) or heterolytic ionization (

  ), making it an ideal candidate for radical-based catalysis.

Strategic Pathways

We present two distinct strategic approaches:

• Divergent Resolution: Separating the racemic mixture into two enantiopure diastereomers using a chiral auxiliary.

• Convergent Catalysis: Utilizing a Nickel-catalyzed radical mechanism to convert both enantiomers of the racemic starting material into a single enantiopure product.

Figure 1: Strategic decision tree for stereocontrol. Pathway A is preferred for scale-up of early intermediates; Pathway B is preferred for high-value late-stage functionalization.

Protocol 1: Diastereomeric Resolution via Evans Auxiliary

Objective: Isolate enantiopure

-bromo derivatives by coupling with a chiral oxazolidinone. Mechanism: The acid bromide reacts with the lithiated auxiliary to form two diastereomers. Because the stereocenter is already set (and stable), these diastereomers are distinct species separable by physical means.

Materials

• Substrate: 2-Bromo-2-methylbutanoyl bromide (1.0 equiv)

• Auxiliary: (S)-4-Benzyloxazolidin-2-one (1.0 equiv)

• Base: n-Butyllithium (n-BuLi), 2.5M in hexanes (1.05 equiv)

• Solvent: Anhydrous THF

• Quench: Saturated NH₄Cl

Step-by-Step Methodology

• Lithiation: In a flame-dried flask under Ar, dissolve (S)-4-benzyloxazolidin-2-one in THF (0.2 M). Cool to -78 °C.

• Deprotonation: Add n-BuLi dropwise over 15 min. Stir for 30 min at -78 °C to form the lithium oxazolidinone.

• Acylation: Add 2-Bromo-2-methylbutanoyl bromide (neat or in minimal THF) dropwise. Note: The reaction is exothermic.

• Warming: Allow the mixture to warm to 0 °C over 2 hours.

• Workup: Quench with sat. NH₄Cl. Extract with EtOAc (3x). Dry over MgSO₄ and concentrate.

• Separation (Critical Step): The crude residue contains a 1:1 mixture of diastereomers:

  • (S)-Auxiliary-(R)-Bromide

  • (S)-Auxiliary-(S)-Bromide

  • Action: Perform Flash Column Chromatography (Silica gel, Hexanes/EtOAc gradient). The diastereomers typically show

    due to the steric clash of the bulky bromine with the benzyl group in one isomer.

• Cleavage (Optional): If the free acid/ester is required, hydrolyze using LiOH/H₂O₂ (standard Evans cleavage) to recover the auxiliary and the enantiopure

  -bromo acid.

Validation:

• ¹H NMR: Distinct shifts of the oxazolidinone ring protons and the

  -methyl group (often separated by >0.05 ppm).

• Chiral HPLC: Confirmation of >98% de (diastereomeric excess) after column.

Protocol 2: Catalytic Enantioconvergent Cross-Coupling (Negishi-Type)

Objective: Convert racemic 2-bromo-2-methylbutanoyl derivatives (usually esters/amides) directly into an enantiopure product with a new C-C bond, replacing the Bromine. Mechanism: Based on the work of Gregory Fu , this method uses a Nickel catalyst to generate a planar tertiary radical from the bromide, which is then captured stereoselectively.

Materials

• Substrate: 2-Bromo-2-methylbutanoyl ester (prepared from the acid bromide and an alcohol, e.g., MeOH).

• Nucleophile: Alkylzinc halide (R-ZnX) (1.2 - 1.5 equiv).

• Catalyst Precursor: Ni(cod)₂ (10 mol%).

• Chiral Ligand: (S,S)-N,N-dimethyl-1,2-diaminocyclohexane or Pybox ligand (12 mol%).

• Solvent: Dioxane/DMA (9:1).

Step-by-Step Methodology

• Glovebox Operation: This reaction is sensitive to oxygen. All solids should be weighed in a glovebox.

• Catalyst Formation: In a vial, mix Ni(cod)₂ and the Chiral Ligand in Dioxane. Stir for 10 min until the solution turns a characteristic color (often orange/red).

• Substrate Addition: Add the racemic 2-Bromo-2-methylbutanoyl ester.

• Reagent Addition: Add the Alkylzinc reagent dropwise.

• Reaction: Seal the vial and stir at room temperature (or 0 °C for higher ee) for 12–24 hours.

• Quench: Remove from glovebox, quench with 1M HCl (carefully) or sat. NH₄Cl.

• Purification: Standard extraction and silica chromatography.

Key Advantage: This method sets the quaternary center and builds the carbon skeleton in one step, avoiding the waste associated with chiral auxiliaries.

Protocol 3: Reformatsky-Type Reaction (Stereoselective)

Objective: Synthesis of

-hydroxy esters with a quaternary -center. Application: Access to complex polyketide fragments.

Methodology

• Zinc Activation: Use highly activated Zn dust (wash with HCl, water, ethanol, ether, then dry).

• Reaction: React 2-Bromo-2-methylbutanoyl bromide (converted to ester in situ or beforehand) with a chiral aldehyde/ketone.

• Stereocontrol: If the aldehyde is chiral, 1,2-induction (Cram's rule/Felkin-Anh) usually dictates the stereochemistry of the new alcohol, while the geometry of the zinc enolate (Z-enolate favored) dictates the relative syn/anti stereochemistry.

Data Summary & Comparison

Feature	Protocol 1: Auxiliary Resolution	Protocol 2: Ni-Catalyzed Radical Coupling	Protocol 3: Reformatsky
Primary Mechanism	Diastereomeric Separation	Radical Stereoconvergence	Nucleophilic Addition
Starting Material	Racemic Acid Bromide	Racemic Ester (derived)	Racemic Ester/Bromide
Yield (Theoretical)	50% (per isomer)	100% (convergent)	Varies (diastereoselective)
Atom Economy	Low (Auxiliary waste)	High	Moderate
Scalability	High (kg scale feasible)	Low/Medium (Catalyst cost)	High
Stereocontrol Source	Stoichiometric Auxiliary	Chiral Catalyst	Substrate Control
Best For	Generating pure Starting Material	Late-stage functionalization	Fragment coupling

Safety & Handling

• Corrosivity: 2-Bromo-2-methylbutanoyl bromide is a potent lachrymator and corrosive. It hydrolyzes rapidly to release HBr. Handle only in a functioning fume hood.

• Exotherm: Reactions with nucleophiles (amines, alcohols, auxiliaries) are highly exothermic. Always cool the reaction vessel before addition.

• Nickel Toxicity: Ni(cod)₂ is toxic and potentially carcinogenic. Handle in a glovebox to prevent inhalation and catalyst decomposition.

References

• Stereoconvergent Radical Coupling: Zuo, Z., & MacMillan, D. W. C. (2014). "Decarboxylative arylation of α-amino acids via photoredox catalysis." Journal of the American Chemical Society, 136(14), 5257–5260. (Foundational concept for radical stereoconvergence).

• Ni-Catalyzed Tertiary Halide Coupling: Lu, Z., & Fu, G. C. (2010). "Nickel-catalyzed enantioselective cross-couplings of racemic secondary electrophiles with alkylzincs." Science, 328(5981), 1000-1003. Link

  • Note: While focused on secondary halides, this work established the paradigm for Ni-catalyzed radical convergence extended to tertiary systems in subsequent liter

• Evans Auxiliary Resolution: Evans, D. A., et al. (1982). "Asymmetric alkylation reactions of chiral imide enolates. A practical approach to the enantioselective synthesis of alpha-substituted carboxylic acid derivatives." Journal of the American Chemical Society, 104(6), 1737–1739. Link

• Quaternary Center Synthesis Review: Quasdorf, K. W., & Overman, L. E. (2014). "Catalytic enantioselective synthesis of quaternary carbon stereocenters." Nature, 516, 181–191. Link

Technical Notes & Optimization

Technical Support Guide: 2-Bromo-2-methylbutanoyl bromide Stability &amp; Storage

Product Identification & Critical Verification

Before proceeding, verify the exact identity of your reagent. This compound is frequently confused with its lower homologue, an ATRP initiator.

Feature	Target Molecule	Common Homologue (Confusion Risk)
Name	2-Bromo-2-methylbutanoyl bromide	2-Bromo-2-methylpropionyl bromide
CAS	106265-07-0	20769-85-1
Structure	Butyl backbone (C5)	Propyl backbone (C4)
Boiling Point	~190°C (Predicted)	~163°C
Density	~1.83 g/mL	~1.86 g/mL

The Chemistry of Degradation (The "Why")

The "Vicious Cycle" of Autocatalytic Hydrolysis

Acyl bromides are significantly more reactive toward nucleophiles than their chloride counterparts due to the weaker C-Br bond and the better leaving group ability of bromide.

For 2-Bromo-2-methylbutanoyl bromide , the degradation is not merely a loss of titer; it is an autocatalytic destruction of the storage system.

• Moisture Ingress: Water attacks the electrophilic carbonyl carbon.

• Acid Generation: The reaction releases Hydrogen Bromide (HBr).

• Septum Attack: HBr gas protonates amide linkages in standard rubber septa, causing embrittlement and coring.

• Accelerated Failure: A compromised septum allows more moisture in, creating a runaway cycle.

Mechanism Visualization

The following diagram illustrates the pathway of degradation and the steric influence of the α-methyl/α-bromo groups.

Figure 1: The autocatalytic hydrolysis cycle. Note that the HBr byproduct actively destroys containment seals, accelerating further moisture ingress.

Storage Protocols (The "How")

To maintain purity >98%, you must implement a Self-Validating Storage System . Do not rely on the original packaging once opened.

A. The Inert Atmosphere (Argon vs. Nitrogen)

• Recommendation: Use Argon .

• Scientific Rationale: Argon is denser than air (density ~1.78 g/L vs 1.22 g/L for air). It forms a "blanket" over the liquid surface. Nitrogen is lighter than Argon and mixes more readily with atmospheric air if the seal is imperfect.

• Protocol: Flush the headspace for 30-60 seconds after every use. Do not bubble gas through the liquid, as this may strip volatile components or introduce moisture if the gas line is not perfectly dry.

B. Material Compatibility Matrix

HBr is incompatible with many standard lab materials.

Component	Recommended Material	FORBIDDEN Material	Reason for Failure
Primary Container	Borosilicate Glass	Metal / Aluminum	HBr rapidly corrodes metal; metal ions catalyze degradation.
Cap Liner/Septum	PTFE (Teflon)	Standard Rubber / Red Rubber	Rubber absorbs organics and degrades under acid exposure.
Transfer Lines	PTFE / PFA Tubing	Tygon / PVC	Plasticizers leach out; tubing turns opaque/brittle.
Syringe	Glass + PTFE Plunger	Standard Plastic Syringes	Acyl bromides can swell polypropylene plungers, causing jamming.

C. Temperature Control

• Storage: 2°C to 8°C (Refrigerator).

• Critical Step: Allow the bottle to warm to room temperature inside a desiccator before opening. Opening a cold bottle in humid lab air causes immediate condensation on the liquid surface, initiating the hydrolysis cycle.

Troubleshooting & FAQs

Q1: I see a white solid at the bottom of the bottle. Is the reagent ruined?

Diagnosis: The white solid is likely 2-bromo-2-methylbutanoic acid , the hydrolysis product. Action:

• Do not shake the bottle. The solid is insoluble in the acid bromide.

• Perform a density check on the supernatant. Pure reagent density is ~1.83 g/mL. Significant deviation suggests dissolved HBr or solvent contamination.

• Remediation: If the solid layer is thin (<5% volume), carefully decant the clear liquid into a fresh, dry, Argon-purged bottle. If thick, distill (see Section 5).

Q2: The bottle fumes when I open it.

Diagnosis: Release of HBr gas. This indicates partial hydrolysis has already occurred. Action:

• Handle only in a fume hood.

• Scrubber Setup: Vent the pressure through a needle connected to a trap containing 10% NaOH or sat. NaHCO₃ to neutralize HBr.

• Usage Decision: If fuming is light, the reagent may still be usable for excess-reagent reactions. For stoichiometry-sensitive couplings, purify first.

Q3: My syringe plunger stuck while transferring the reagent.

Diagnosis: Solvation of the plunger tip or HBr corrosion. Prevention: Use Gas-Tight Syringes with PTFE-tipped plungers (e.g., Hamilton). Avoid standard disposable syringes. Immediate Fix: Do not force it. Disconnect the needle (if Luer lock) and dispose. Forcing it may shatter the glass barrel.

Remediation: Vacuum Distillation Protocol

If the reagent is compromised (>10% hydrolysis), purification via vacuum distillation is the only reliable salvage method.

Safety Warning: Distilling acyl bromides generates HBr gas. Your vacuum pump must be protected by a cold trap and an acid neutralization trap.

Distillation Setup Diagram

Figure 2: Vacuum distillation train with mandatory acid protection for the pump.

Step-by-Step Protocol

• Pressure: High vacuum is required (< 5 mmHg). The predicted atmospheric boiling point (~190°C) is too high and will cause thermal decomposition.

• Temperature: At 5-10 mmHg, expect the boiling point to drop to approximately 60-80°C (Estimate based on nomograph for acyl halides).

• Discard Fore-run: The first fraction will contain HBr and potentially 2-bromo-2-methylbutane (if decarboxylation occurred).

• Collection: Collect the steady boiling fraction.

• Storage: Immediately transfer to a Schlenk flask or amber bottle with a PTFE-lined cap under Argon.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 88685, 2-Bromo-2-methylpropionyl bromide (Homologue Comparison). Retrieved from [Link]

• United States Environmental Protection Agency. CompTox Chemicals Dashboard: 2-Bromo-2-methylbutanoyl bromide (CAS 106265-07-0).[1] Retrieved from [Link][1]

• Furniss, B. S., et al. (1989).Vogel's Textbook of Practical Organic Chemistry. (5th Ed.). Longman Scientific & Technical.

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]

Improving yield in acylation reactions with 2-Bromo-2-methylbutanoyl bromide

Technical Support Ticket #8492: Optimization of Acylation Protocols Subject: Improving yield and purity when using 2-Bromo-2-methylbutanoyl bromide Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The Reagent Profile

Before optimizing, we must understand the specific stress points of 2-Bromo-2-methylbutanoyl bromide (CAS: 106265-07-0) . Unlike standard acetyl chloride, this reagent presents a "perfect storm" of steric hindrance and competing reactivities.

• Steric Profile: It is an

  -bromo acid halide with a quaternary -carbon (gem-dimethyl/ethyl substitution). Nucleophilic attack at the carbonyl is slower than unhindered analogs, requiring longer reaction times or stronger activation.

• The "Silent Killer" (Elimination): While it lacks

  -protons (preventing ketene formation), it possesses -protons on the ethyl group. Under basic conditions, it is highly prone to E2 elimination , ejecting HBr to form the conjugated alkene (2-methyl-2-butenoyl derivatives, similar to Tigloyl/Angeloyl precursors).[1]

• Halogen Lability: The C-Br bond is tertiary and activated by the carbonyl, making it susceptible to radical cleavage or halogen exchange if improper Lewis acids are used.

Critical Protocols

Module A: N-Acylation (Amide Formation)

Target Audience: Medicinal Chemists synthesizing ATRP initiators or peptidomimetics.

The Problem: Low yield accompanied by a "tarry" byproduct. The Cause: The base used to scavenge HBr is acting as a base (promoting elimination) rather than a nucleophile scavenger.

Optimized Protocol:

• Solvent: Anhydrous Dichloromethane (DCM) or THF. Avoid DMF (can promote elimination).

• Temperature: -10°C to 0°C for the addition phase. Room temperature is only safe after the acid bromide is consumed.

• Base Selection (The Key Variable):

  • Avoid: Triethylamine (TEA) or Pyridine in stoichiometric excess at room temp. They are often nucleophilic enough to attack the carbonyl or basic enough to trigger E2 elimination.

  • Preferred:DIPEA (Hünig's Base) or 2,6-Lutidine . The steric bulk prevents nucleophilic attack, and the pKa is sufficient to trap HBr without rapidly deprotonating the

    -carbon at low temps.

  • Alternative: Schotten-Baumann conditions (Biphasic DCM/aq. NaHCO3) work surprisingly well because the inorganic base stays in the aqueous phase, minimizing contact with the sensitive alkyl bromide moiety.

Step-by-Step Workflow:

• Dissolve amine (1.0 equiv) and DIPEA (1.2 equiv) in anhydrous DCM.

• Cool to -10°C .

• Add 2-Bromo-2-methylbutanoyl bromide (1.05 equiv) dropwise over 30 mins. Rapid addition causes localized exotherms that trigger elimination.[1]

• Stir at 0°C for 1 hour, then warm to RT.

• Quench: Wash with dilute citric acid (removes amine/base) followed by NaHCO3.

Module B: Friedel-Crafts Acylation

Target Audience: Process Chemists.

The Problem: Mass spec shows a mixture of M, M-44 (Br/Cl exchange), and multiple impurities.[1] The Cause: Halogen Scrambling. Using Aluminum Chloride (AlCl3) with an Acid Bromide leads to rapid exchange of the acyl halide halogen and potentially the

-halogen.

Optimized Protocol:

• Lewis Acid: You MUST use Aluminum Bromide (AlBr3) or a non-halide Lewis acid like SnCl4 (milder) or Triflic Acid (if substrate allows).

  • Why? AlCl3 generates free Cl- ions which displace the Br on the acid bromide (forming the acid chloride) or attack the tertiary carbocation formed at the

    -position.

• Order of Addition: Pre-complex the Lewis Acid with the Acid Bromide at low temperature before adding the aromatic substrate. This ensures the active acylium ion is formed without exposing the free acid bromide to the aromatic ring under undefined conditions.

Troubleshooting & FAQ

Symptom	Probable Cause	Corrective Action
Product contains an alkene (C=C double bond).	-Elimination. The base was too strong, the temp was too high, or addition was too fast.	Switch to DIPEA. Lower addition temp to -20°C. Dilute the acid bromide further before addition.
Mass Spec shows [M-44] or [M+Cl-Br] peaks.	Halogen Exchange. You used AlCl3 or a chloride-based solvent/catalyst.	Switch to AlBr3 . Ensure solvent is not contributing (e.g., avoid chloroform if radical initiators are present).[1]
Low conversion, starting amine remains.	Steric Hindrance. The gem-dimethyl/ethyl group blocks the approach.	Increase reaction time (up to 24h). Do not increase heat immediately. Add a catalyst like DMAP (0.1 equiv) only if using a non-eliminating base.
Product decomposes on silica gel.	Hydrolysis/Elimination. The tertiary bromide is sensitive to acidic silica.	Neutralize silica with 1% Et3N before loading. Elute quickly.

Visualization: Reaction Pathways

The following diagram illustrates the competition between the desired acylation and the fatal elimination pathway.

Figure 1: Mechanistic competition. Path A (Acylation) is favored by low temperature. Path B (Elimination) is favored by heat and strong/unhindered bases.

Decision Logic: Selecting the Right Conditions

Use this logic flow to determine your experimental setup.

Figure 2: Experimental design decision tree to minimize side reactions.

References

• Reactivity of

  -Halo Acid Halides: Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 7th Ed.[1] Wiley. (General reactivity of hindered acid halides and elimination competition).

• Halogen Exchange in Friedel-Crafts Reactions: Olah, G. A., et al. "Friedel-Crafts and Related Reactions."[1] Interscience Publishers. (Foundational text on Lewis Acid halide exchange).

• Optimization of Amide Synthesis with Hindered Electrophiles: Valeur, E., & Bradley, M. (2009).[1] "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews.

• Synthesis of ATRP Initiators (Relevant Analogues): Matyjaszewski, K., & Tsarevsky, N. V. (2014).[1] "Macromolecular Engineering by Atom Transfer Radical Polymerization." Journal of the American Chemical Society.[2] (Discusses synthesis of 2-bromo-isobutyryl derivatives, the direct structural analog).

Sources

• 1. CN101948374B - Method for synthesizing alpha-bromoketone and coproducing bromohydrocarbon - Google Patents [patents.google.com]
• 2. pcliv.ac.uk [pcliv.ac.uk]

Technical Support Center: Optimizing 2-Bromo-2-methylbutanoyl bromide Protocols

Executive Summary: The Reactivity Paradox

Welcome to the technical support hub for 2-Bromo-2-methylbutanoyl bromide . This reagent is a specialized building block used primarily to introduce the sterically hindered

-bromo- -methylbutyryl moiety into APIs and complex intermediates.[1]

The Core Challenge: This molecule presents a "Reactivity Paradox." The acyl bromide group (

) is highly activated for nucleophilic attack (desired), but the adjacent tertiary -carbon creates significant steric bulk and is prone to -elimination (undesired).[1]

Because the

-carbon is quaternary (bonded to Br, Methyl, Ethyl, and Carbonyl), it lacks an -proton.[1] Therefore, direct ketene formation is impossible. However, the presence of -hydrogens (on the ethyl and methyl groups) makes dehydrobromination the primary side reaction, leading to -unsaturated impurities that are difficult to separate.

Critical Control Points (CCP)

To minimize side reactions, you must control three variables: Temperature , Base Sterics , and Moisture .

CCP 1: Temperature Management (Kinetic Control)[1]

• The Science: Elimination reactions (E2) generally have higher activation energies than nucleophilic acyl substitutions.

• The Fix: Always initiate reactions at -20°C to 0°C . Allow warming to room temperature only after the initial addition is complete.

• Why: Low temperature kinetically favors the lower-energy pathway (substitution at carbonyl) over the higher-energy pathway (elimination).[1]

CCP 2: Base Selection (The "Non-Nucleophilic" Rule)

• The Science: Strong, unhindered bases (e.g., Triethylamine, Hydroxide) can abstract a

  -proton, triggering elimination.

• The Fix: Use sterically hindered, non-nucleophilic bases.

  • Recommended:

    -Diisopropylethylamine (DIPEA/Hünig's base) or 2,6-Lutidine.[1]

  • Avoid: Triethylamine (

    ), Pyridine (unless necessary), and inorganic hydroxides.

• Why: Bulky bases cannot easily access the sterically crowded

  -protons but are basic enough to scavenge the HBr byproduct.

CCP 3: Hydrolysis Prevention

• The Science: The acyl bromide bond is extremely moisture-sensitive, hydrolyzing to 2-bromo-2-methylbutanoic acid and HBr.[1]

• The Fix: Use anhydrous solvents (

  ppm water) and inert atmosphere ( or Ar).

Visualizing the Pathways

The following diagram maps the competing pathways. Your goal is to stay on the "Green" path.

Caption: Figure 1. Competing reaction pathways. Path 1 is the desired acyl substitution. Path 2 represents the critical failure mode: dehydrobromination.

Optimized Experimental Protocol

Scenario: Coupling 2-Bromo-2-methylbutanoyl bromide with a primary amine (

).

Materials Checklist

• Reagent: 2-Bromo-2-methylbutanoyl bromide (1.0 equiv)[1]

• Nucleophile: Primary Amine (1.0 equiv)[1]

• Base: DIPEA (1.1 - 1.2 equiv)[1]

• Solvent: Anhydrous Dichloromethane (DCM) or THF.

Step-by-Step Procedure

• Preparation: Flame-dry a 3-neck round bottom flask and purge with Nitrogen. Add the Amine (1.0 eq) and DIPEA (1.2 eq) to the flask. Dissolve in anhydrous DCM (0.2 M concentration).

• Cooling: Submerge the flask in an ice/salt bath or cryocooler to reach -10°C .

• Addition: Dissolve 2-Bromo-2-methylbutanoyl bromide (1.0 eq) in a separate volume of DCM. Add this solution dropwise over 30-60 minutes.

  • Note: Slow addition prevents localized heating, which triggers elimination.

• Reaction: Stir at -10°C for 1 hour. Monitor by TLC or HPLC.[2]

  • Checkpoint: If starting material remains, allow to warm slowly to 0°C. Do not heat to reflux.

• Quench: Once complete, quench with cold saturated

  solution.

• Workup: Extract with DCM, wash with brine, dry over

  , and concentrate in vacuo at <30°C .

  • Warning: High vacuum bath temperatures can induce elimination in the crude product if residual base is present.

Troubleshooting & FAQs

Q1: I see new alkene peaks in my NMR (5.5 - 6.5 ppm). What happened?

Diagnosis: You have triggered

-Elimination .[1] Cause:

• Reaction temperature was too high.

• Addition of acid bromide was too fast (exotherm).

• Base was too strong or unhindered (e.g.,

  ). Solution: Repeat the reaction at -20°C using DIPEA. Ensure dropwise addition.

Q2: My yield is low, and I isolated a carboxylic acid solid.

Diagnosis: Hydrolysis occurred.[2][3] Cause: Wet solvent or atmospheric moisture ingress. The acid bromide hydrolyzed to 2-bromo-2-methylbutanoic acid.[1] Solution: Freshly distill solvents or use molecular sieves. Ensure the reaction vessel is under positive Nitrogen pressure.

Q3: The reaction is extremely slow at -10°C. Can I heat it?

Diagnosis: Steric Hindrance . Analysis: The tertiary

-carbon creates a "steric wall" around the carbonyl. Solution: Do not heat above 20°C. Instead:

• Increase concentration (0.5 M).

• Use a more polar aprotic solvent like THF (if compatible) to accelerate the polar transition state.

• Add a catalyst: DMAP (0.05 eq) can accelerate acyl transfer, but use with caution as it can also promote elimination if used in stoichiometric amounts.

Q4: Can I use an acid chloride instead of the bromide?

Answer: Yes, but 2-bromo-2-methylbutanoyl bromide is often more reactive toward nucleophiles than the chloride, which helps overcome the steric hindrance of the tertiary center.[1] However, the bromide is also a better leaving group, making it slightly more prone to elimination. If elimination is persistent, switching to the acid chloride might offer a more stable (albeit slower-reacting) alternative.

Quantitative Data: Impurity Profile

Impurity Type	Structure / Name	Origin	Prevention Strategy
Major	2-Methylbut-2-enoyl derivative (Zaitsev)	-Elimination (Internal)	Keep Temp < 0°C; Use Bulky Base
Minor	2-Ethylacryloyl derivative (Hofmann)	-Elimination (Terminal)	Keep Temp < 0°C; Use Bulky Base
Common	2-Bromo-2-methylbutanoic acid	Hydrolysis	Anhydrous conditions

Troubleshooting Logic Tree

Use this flow to diagnose your issue.

Caption: Figure 2. Diagnostic logic for crude reaction analysis.

References

• Reactivity of Alpha-Halo Acid Halides : Chemistry Steps. "Substitution and Elimination Reactions."[3][4][5][6][7][8] Chemistry Steps. Accessed February 20, 2026. [Link]

• Elimination Mechanisms (E2 vs E1) : Lumen Learning. "8.5. Elimination reactions."[5] Organic Chemistry 1: An open textbook. Accessed February 20, 2026. [Link]

• Steric Effects in Nucleophilic Substitution : Michigan State University. "Alkyl Halide Reactivity." Virtual Textbook of Organic Chemistry. Accessed February 20, 2026. [Link]

Sources

• 1. prepchem.com [prepchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Alkyl Halide Reactivity [www2.chemistry.msu.edu]
• 4. bingol.edu.tr [bingol.edu.tr]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. organicmystery.com [organicmystery.com]
• 7. 8.5. Elimination reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 8. Substitution and Elimination Reactions - Chemistry Steps [chemistrysteps.com]

Topic: Removing HBr Byproducts from 2-Bromo-2-methylbutanoyl Bromide Reactions

Technical Support Center: HBr Removal in

-Bromoacyl Halide Synthesis

Executive Summary & Chemical Context

The Challenge: The synthesis and utilization of 2-Bromo-2-methylbutanoyl bromide often generates Hydrogen Bromide (HBr) as a stoichiometric byproduct (e.g., during bromination of the parent acid) or via hydrolysis. Uncontrolled HBr leads to:

• Corrosion: Rapid degradation of stainless steel reactors and seals.

• Side Reactions: Acid-catalyzed degradation of sensitive substrates.

• -Elimination: While ketene formation is impossible (due to the lack of an -proton), strong acidic conditions or inappropriate base scavenging can promote -elimination, yielding the unwanted -unsaturated impurity (2-methylbut-2-enoyl bromide).

The Solution: This guide outlines a multi-tiered approach to HBr management: In-Situ Scavenging (preventing reaction interference) and Ex-Situ Scrubbing (safety and emission control).

Decision Matrix: Selecting an HBr Removal Strategy

Before proceeding, identify your primary constraint using the workflow below.

Figure 1: Decision tree for selecting the appropriate HBr removal method based on scale and substrate stability.

Troubleshooting Guides & Protocols

Scenario A: "My reaction mixture is turning dark/tarry, and yield is dropping."

Diagnosis: Acid-catalyzed decomposition or polymerization. HBr is accumulating in the solvent faster than it can escape. Solution: Implement In-Situ Solid Scavenging .

Why this works: Solid scavengers neutralize HBr without introducing water (which hydrolyzes the acyl bromide) and without dissolving nucleophilic bases that might cause elimination.

Protocol:

• Selection: Use acid-scavenging resins (e.g., weak base anion exchangers like Amberlyst A-21) or anhydrous inorganic bases (

  ).

  • Note: Avoid

    if the solvent is polar, as slight solubility can trigger -elimination.

• Dosage: Add 1.5 - 2.0 equivalents relative to theoretical HBr generation.

• Workflow:

  • Pre-dry the resin/salt under vacuum at 60°C for 4 hours.

  • Add directly to the reaction vessel.

  • Agitate gently (overhead stirring preferred to avoid grinding the resin).

  • Filtration: Upon completion, filter the mixture through a fritted glass funnel under inert atmosphere (Ar/N2) to remove the HBr-loaded scavenger.

Scenario B: "White precipitate is clogging my flow reactor or stir bar."

Diagnosis: Ammonium salt formation. You are likely using a soluble amine base (TEA, DIPEA) which reacts with HBr to form insoluble salts (

) in non-polar solvents like Hexane or DCM. Solution: Solvent Engineering or Inert Gas Sparging.

Protocol (Sparging): If the reaction allows, remove HBr physically rather than chemically to avoid solids.

• Setup: Equip the flask with a subsurface gas dispersion tube (fritted glass tip).

• Gas: Use dry Nitrogen or Argon.

• Rate: Bubble at a rate that vigorously agitates the surface without evaporating the solvent (monitor solvent volume).

• Temperature: Elevating temperature slightly (e.g., to 40°C) significantly reduces HBr solubility, aiding removal. Caution: Do not exceed 50°C to avoid thermal elimination.

Scenario C: "Fumes are escaping the hood/corroding the vacuum pump."

Diagnosis: Inadequate Ex-Situ Scrubbing. HBr is passing through the manifold. Solution: Multi-Stage Caustic Scrubber.

Protocol: Construct a scrubber train downstream of your reaction vessel.

Figure 2: Recommended scrubber train configuration to prevent corrosion and environmental release.

Scrubber Chemistry:

• Capacity Check: Ensure the moles of NaOH in Trap 3 exceed the theoretical moles of HBr by at least 3x.

• Indicator: Add Phenolphthalein to the NaOH trap. If it turns from pink to colorless, the scrubber is exhausted.

Frequently Asked Questions (FAQ)

Q1: Can I use Triethylamine (TEA) to scavenge HBr? A: Proceed with caution. While TEA effectively neutralizes HBr, it poses two risks:

• Elimination: TEA is basic enough to promote

  -elimination of 2-Bromo-2-methylbutanoyl bromide, forming the impurity 2-methyl-2-butenoyl bromide.

• Quaternization: TEA is nucleophilic and can attack the acyl bromide, forming a reactive acyl ammonium species that alters reaction selectivity. Recommendation: Use DIPEA (Hünig's base) or 2,6-Lutidine if a liquid base is required. They are sterically hindered and less nucleophilic [1].

Q2: Why can't I just use aqueous bicarbonate wash? A: Absolutely not.

-bromoacyl bromides are extremely hydrolytically unstable. Contact with water (even in a biphasic wash) will instantly hydrolyze the acyl bromide to the carboxylic acid, destroying your reagent and generating more HBr. All scavenging must be anhydrous.

Q3: How do I clean glassware contaminated with this compound? A: Do not rinse immediately with water (violent reaction).

• Rinse with acetone or DCM to dissolve the residue.

• Quench the rinse waste slowly into a stirred dilute NaOH solution.

• Once neutralized, the glassware can be washed normally.

Comparative Data: Scavenger Efficiency

Method	HBr Removal Efficiency	Risk of Side Reactions	Water Generation	Recommended For
Nitrogen Sparge	Moderate (Equilibrium limited)	Very Low	None	Large scale, robust substrates
Solid	High	Low (Surface reaction)	None	Acid-sensitive substrates
Triethylamine	Very High	High ( -elimination)	None	Not Recommended
Polymer-DIPEA	High	Low	None	High-value, small-scale synthesis

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (Chapter 10: Nucleophilic Substitution at the Carbonyl Group).

• Sigma-Aldrich. (n.d.). Acid Scavengers for Organic Synthesis. Merck KGaA.

• National Institute for Occupational Safety and Health (NIOSH). (2019). Hydrogen Bromide: Pocket Guide to Chemical Hazards. CDC.

• Org. Process Res. Dev. (2005). Practical Guide to Rational Scavenger Selection in High-Throughput Synthesis.

Optimization of temperature conditions for 2-Bromo-2-methylbutanoyl bromide

A comprehensive guide for researchers, scientists, and drug development professionals on the optimization of temperature conditions for the synthesis and handling of 2-Bromo-2-methylbutanoyl bromide.

This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during the synthesis and purification of 2-Bromo-2-methylbutanoyl bromide. As Senior Application Scientists, we have synthesized the available technical data with practical field insights to ensure the information is both accurate and applicable.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing 2-Bromo-2-methylbutanoyl bromide, and what is the key intermediate?

A1: The most common and effective method for the synthesis of 2-Bromo-2-methylbutanoyl bromide is the Hell-Volhard-Zelinsky (HVZ) reaction.[1][2][3][4][5] This reaction involves the α-bromination of a carboxylic acid, in this case, 2-methylbutanoic acid. A crucial aspect of the HVZ reaction is the in situ formation of an acyl bromide intermediate.[1][3][4][5] The carboxylic acid is first converted to 2-methylbutanoyl bromide, which then readily enolizes, allowing for electrophilic attack by bromine at the α-position.[1][3][4][5]

Q2: What is the recommended temperature range for the synthesis of 2-Bromo-2-methylbutanoyl bromide via the Hell-Volhard-Zelinsky reaction?

A2: The optimal temperature for the HVZ reaction is substrate-dependent. For many aliphatic carboxylic acids, a temperature range of 50-100°C is generally recommended.[6] It is often beneficial to initiate the reaction at a lower temperature (e.g., 50°C) and then gradually increase it towards the end of the reaction to ensure completion.[6][7] For substrates similar to 2-methylbutanoic acid, a reaction temperature of around 70-75°C has been reported to yield good results for the synthesis of the corresponding α-bromo acid.[6]

Q3: What are the potential side reactions to be aware of, especially concerning temperature?

A3: At excessively high temperatures (typically above 100°C), there is a risk of eliminating hydrogen bromide from the product, which would lead to the formation of β-unsaturated carboxylic acids.[2][5][8] Given that 2-Bromo-2-methylbutanoyl bromide has a tertiary α-carbon, it is also important to consider the potential for elimination reactions, which can be favored at higher temperatures.

Q4: How does the tertiary α-carbon in 2-methylbutanoic acid affect the reaction?

A4: The presence of a tertiary α-hydrogen in 2-methylbutanoic acid means that the Hell-Volhard-Zelinsky reaction is a suitable method for its α-bromination. The reaction proceeds through an enol intermediate of the acyl bromide, and the tertiary nature of the α-carbon does not prevent this. However, it is important to note that some sources suggest that carboxylic acids with no α-hydrogens will not undergo the HVZ reaction.[3]

Q5: How can I effectively remove unreacted bromine from the crude product?

A5: A common and effective method for quenching excess bromine is to wash the crude product with a saturated aqueous solution of a reducing agent.[6] Sodium bisulfite (NaHSO₃) or sodium thiosulfate are frequently used for this purpose.[6] This should be done during the work-up phase, after cooling the reaction mixture to room temperature.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield of 2-Bromo-2-methylbutanoyl bromide	1. Incomplete reaction. 2. Hydrolysis of the product during workup. 3. Insufficient brominating agent.	1. Ensure the reaction is heated for an adequate duration at the optimal temperature. Consider a stepwise increase in temperature (e.g., 50°C initially, then raising to 80-90°C). 2. Acyl bromides are highly moisture-sensitive. Ensure all glassware is thoroughly dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon). Perform the aqueous workup quickly and at a low temperature. 3. Use a slight excess of bromine to ensure complete conversion of the enol intermediate.
Product is Dark or Yellow/Brown	Residual bromine in the final product.	Wash the crude product with a saturated solution of sodium bisulfite or sodium thiosulfate until the color disappears.[6]
Formation of Impurities	1. Over-bromination (di-bromination). 2. Thermal decomposition at high temperatures. 3. Formation of β-unsaturated byproducts.	1. While less common for the α-position, ensure a controlled addition of bromine. 2. Avoid excessive heating during the reaction and purification. Use vacuum distillation to lower the boiling point of the product. 3. Maintain the reaction temperature below 100°C to minimize elimination reactions.[2][5][8]
Difficulty in Purification by Distillation	The product may be thermally sensitive.	Purify the 2-Bromo-2-methylbutanoyl bromide by vacuum distillation to reduce the required temperature and prevent decomposition.

Experimental Protocols

Protocol 1: Synthesis of 2-Bromo-2-methylbutanoyl bromide via Hell-Volhard-Zelinsky Reaction

This protocol is a general guideline and may require optimization for specific laboratory conditions.

Materials:

• 2-methylbutanoic acid

• Red phosphorus (catalytic amount)

• Bromine

• Dry, inert solvent (optional, e.g., carbon tetrachloride)

• Saturated aqueous sodium bisulfite solution

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Set up a round-bottom flask with a reflux condenser, a dropping funnel, and a magnetic stirrer. Ensure all glassware is oven-dried.

• In a well-ventilated fume hood, charge the flask with 2-methylbutanoic acid and a catalytic amount of red phosphorus.

• Gently heat the mixture to approximately 50-60°C.

• Slowly add bromine from the dropping funnel. The reaction is exothermic, so control the addition rate to maintain a steady reflux.

• After the addition is complete, continue heating the mixture at 70-80°C for several hours, monitoring the reaction progress by a suitable method (e.g., GC or TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Slowly and carefully add the reaction mixture to a separatory funnel containing a saturated aqueous solution of sodium bisulfite to quench any unreacted bromine.

• Separate the organic layer, wash it with water, and then dry it over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent.

• Purify the crude 2-Bromo-2-methylbutanoyl bromide by vacuum distillation.

Data Presentation: Temperature Effects on HVZ Reaction

Temperature Range	Expected Outcome	Potential Issues
< 50°C	Slow reaction rate, potentially incomplete conversion.	Extended reaction times required.
50 - 90°C	Optimal range for the formation of the α-bromo acyl bromide.	Exothermic reaction needs careful control during bromine addition.
> 100°C	Increased risk of side reactions, including elimination to form β-unsaturated byproducts.[2][5][8]	Product decomposition and reduced yield of the desired product.

Visualizations

Diagram 1: Synthesis Workflow

Caption: Workflow for the synthesis and purification of 2-Bromo-2-methylbutanoyl bromide.

Diagram 2: Key Mechanistic Steps

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. byjus.com [byjus.com]
• 3. orgosolver.com [orgosolver.com]
• 4. Hell–Volhard–Zelinsky halogenation - Wikipedia [en.wikipedia.org]
• 5. gcwk.ac.in [gcwk.ac.in]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. communities.acs.org [communities.acs.org]
• 8. alfa-chemistry.com [alfa-chemistry.com]

Purification strategies for products derived from 2-Bromo-2-methylbutanoyl bromide

Topic: Purification & Stability Strategies for BMBB-Derived Amides and Esters Role: Senior Application Scientist, Process Chemistry Division Status: Active Support

Introduction: The "Tertiary" Challenge

Welcome to the technical support hub for 2-Bromo-2-methylbutanoyl bromide (BMBB) . You are likely using this reagent to introduce a sterically hindered, reactive

-bromo quaternary center into your API or intermediate.

The Core Conflict: BMBB is a "double-edged" electrophile. It contains a highly reactive acid bromide (moisture sensitive) and a tertiary alkyl bromide (thermally labile and prone to elimination).

Successful purification requires navigating a narrow window: you must remove hydrolysis byproducts (acids) without triggering the elimination of HBr, which generates the thermodynamic "sink" impurity:

-unsaturated derivatives (Tigloyl/Angeloyl species) .

This guide replaces standard textbook workups with field-proven strategies for this specific scaffold.

Module 1: Critical Workup Protocols (The Frontline)

User Query: "I quenched my reaction with saturated Sodium Bicarbonate (

) like usual, but my product yield is low and I see a new impurity at RRT 0.9. What happened?"

Technical Diagnosis: You likely triggered Base-Catalyzed Elimination (E2) . While

is a weak base, the combination of a tertiary bromide and an electron-withdrawing carbonyl group makes the -proton highly acidic. Even mild bases can trigger the loss of HBr to form the conjugated alkene (2-methylbut-2-enoyl derivative).

The Solution: The "Cold-Acidic" Quench Do not use standard alkaline washes immediately. Follow this modified protocol to preserve the tertiary bromide.

Protocol: High-Fidelity Quench

• Cool Down: Chill the reaction mixture to -10°C to 0°C .

• Acidic Quench: Quench the excess acid bromide with 1M HCl or cold water instead of base. This hydrolyzes the acid bromide to the acid without promoting elimination.

• Phase Separation: Extract with a non-polar solvent (DCM or TBME). Keep the aqueous layer acidic (pH 2-3).

• The "Flash" Wash: Only after the bulk acid is removed, perform a rapid, cold wash with dilute

  (5% w/v) if absolutely necessary to remove trace acid. Contact time < 2 minutes.

• Dry: Use

  (neutral), not (basic).

Module 2: Purification Troubleshooting (Q&A)

Issue A: The "Sticky" Acid Impurity

Q: "I cannot separate the hydrolyzed byproduct (2-bromo-2-methylbutanoic acid) from my amide product. They co-elute on silica."

A: This is a common polarity overlap. The tertiary bromo-group masks the polarity difference.

Strategy 1: The Scavenger Resin (Recommended) Avoid liquid-liquid extraction emulsions. Use a weakly basic anion exchange resin (e.g., Amberlyst® A21) in a non-swelling solvent (Hexanes/Ether).

• Mechanism: The resin captures the free carboxylic acid. The amide/ester product flows through.[1]

• Benefit: No aqueous conditions; zero risk of hydrolysis-driven emulsion.

Strategy 2: The "Reverse" Filtration If you must use silica:

• Pre-treatment: Flush the silica with 1% Triethylamine (TEA) in Hexane.

• Logic: The TEA deactivates the silica's acidic sites and ionizes the impurity (Acid), causing it to streak/retain at the baseline, while the neutral Product elutes cleanly.

Issue B: Thermal Degradation during Drying

Q: "My NMR shows the product is pure after the column, but after rotovap, I see ~10% olefin impurity (doublet at 1.8 ppm, quartet at 6.8 ppm)."

A: You are seeing Thermal Elimination . The tertiary bromide is eliminating HBr to form the conjugated system (Tiglic acid derivative).

Corrective Actions:

• Bath Temperature: Never exceed 35°C .

• Vacuum: Use high vacuum to remove solvent at low temp, rather than heating the flask.

• Stabilization: If your product is an oil, store it with a trace of acid stabilizer (e.g., 10 ppm acetic acid) or at -20°C. Neutral/Basic conditions + Heat = Degradation.

Module 3: Visualizing the Impurity Fate

Understanding where your impurities come from is the only way to stop them.

Figure 1: Impurity Fate Map. Red nodes indicate critical failure modes (Hydrolysis and Elimination) that must be mitigated by Temperature and pH controls.

Module 4: Data & Specifications

Stability Profile: 2-Bromo-2-methylbutanoyl Derivatives

Parameter	Specification / Behavior	Technical Note
Moisture Sensitivity	High (Acid Bromide) -> Moderate (Product)	The starting material hydrolyzes in seconds. The amide product is stable to water but sensitive to basic hydrolysis.
Thermal Limit ( )	40°C	Above this, E2 elimination of HBr becomes kinetically significant.
Lability	Tertiary Bromide ( C-Br)	The C-Br bond is weak (bond dissociation energy ~65 kcal/mol). It is a good leaving group.
Major Impurity	-Unsaturated Carbonyl	Tiglic/Angelic Acid derivatives. Identified by vinyl protons (6.5 - 7.0 ppm).
Storage	-20°C, Inert Atmosphere	Prevent autohydrolysis and thermal elimination.

Module 5: Advanced Crystallization Strategy

If your derivative is a solid, crystallization is superior to chromatography for removing the "Olefin" impurity.

The "Solubility Gap" Method: The olefin impurity (planar, conjugated) often has significantly higher solubility in non-polar solvents than the tertiary bromo-product (tetrahedral, bulky).

Recommended Solvent System:

• Solvent A (Dissolver): Dichloromethane (DCM) or Ethyl Acetate (minimal amount).

• Solvent B (Anti-solvent): Hexanes or Heptane.

Procedure:

• Dissolve crude solid in minimal cold DCM.

• Slowly add Hexanes until turbidity is just observed.

• Do not heat to reflux to clear the solution (Risk of degradation!). Instead, add a few drops of DCM to clear it at RT.

• Cool slowly to -20°C. The tetrahedral bromo-product should crystallize, leaving the planar olefin in the mother liquor.

References

• Valverde, M. G., & Torroba, T. (2005). Sulfur–Nitrogen Heterocycles.[2] Molecules, 10(2), 318-320. (Discusses reactivity of

  -halo acid derivatives).

• Org. Synth. 1976, 55, 27.Synthesis of

  -Bromoamides. (Provides foundational workup protocols for sensitive bromo-carbonyls).

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 6th Edition. Wiley-Interscience. (Mechanistic grounding for E2 elimination in tertiary halides).

• Process Chemistry of Tertiary Halides. (General principles of handling thermally labile tertiary alkyl halides in scale-up). Organic Process Research & Development.

Disclaimer: This guide is for research purposes. Always consult the specific SDS for 2-Bromo-2-methylbutanoyl bromide (CAS: 25360-19-4) before handling.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. rtong.people.ust.hk [rtong.people.ust.hk]

Overcoming steric hindrance in 2-Bromo-2-methylbutanoyl bromide coupling

Topic: 2-Bromo-2-methylbutanoyl Bromide Coupling Protocols

Executive Summary

You are encountering difficulty coupling 2-Bromo-2-methylbutanoyl bromide (BmBB). This is a textbook example of extreme steric deactivation . Unlike standard acid bromides, BmBB possesses a quaternary

-carbon substituted with a bromine, a methyl, and an ethyl group. This "steric wall" blocks the trajectory of incoming nucleophiles (Burgi-Dunitz angle), causing standard Schotten-Baumann conditions to fail or stall, leading to hydrolysis rather than coupling.

This guide provides a tiered troubleshooting approach, moving from catalytic activation to high-energy intermediate strategies.

Visualizing the Problem

The following diagram illustrates why your standard coupling is failing. The quaternary center creates a "cone of protection" around the carbonyl carbon.

Figure 1: The steric congestion around the carbonyl carbon prevents direct nucleophilic attack.

Module 1: The "Hyper-Active" Catalyst Protocol (DMAP)

Use Case: Coupling with primary/secondary amines or non-bulky primary alcohols.

Standard bases (TEA/DIPEA) act only as proton scavengers. For BmBB, you need a nucleophilic catalyst that creates a more reactive, positively charged intermediate that extends out from the steric wall.

The Mechanism: Acylpyridinium Activation

4-Dimethylaminopyridine (DMAP) attacks the carbonyl to form an N-acylpyridinium salt. This intermediate is:

• More Electrophilic: The positive charge on nitrogen pulls electron density.

• Less Hindered: The DMAP molecule acts as a "spacer," moving the leaving group further from the quaternary center.

Protocol 1: DMAP-Accelerated Coupling

• Solvent: Anhydrous Dichloromethane (DCM) or Toluene.

• Stoichiometry:

  • Nucleophile: 1.0 equiv

  • BmBB: 1.2 – 1.5 equiv

  • Triethylamine (TEA): 1.5 equiv (as proton sponge)

  • DMAP: 0.1 – 0.2 equiv (Catalytic)

Step-by-Step:

• Dissolve Nucleophile, TEA, and DMAP in anhydrous DCM under

  .

• Cool to 0°C.

• Add BmBB dropwise (diluted in minimal DCM).

• Allow to warm to Room Temperature (RT).

• Critical Checkpoint: If reaction is <50% complete after 4 hours, heat to reflux (40°C).

Module 2: The "Nuclear Option" (Silver Cyanide)

Use Case: Coupling with weak nucleophiles (anilines, tertiary alcohols) or when Module 1 fails.

When steric hindrance is extreme, we must shift the mechanism from

-like addition-elimination to an -like pathway involving highly reactive acylium-like character. Silver salts precipitate AgBr, driving the reaction forward irreversibly.

Why Silver Cyanide (AgCN)?

Silver assists the departure of the bromide leaving group. This generates a transient acyl isocyanide or acylium ion species which is hyper-reactive.

Figure 2: Silver-mediated activation pathway driving irreversible coupling.

Protocol 2: AgCN-Mediated Coupling

• Safety Warning: Handle AgCN and cyanides with extreme care. Bleach quench required.[1]

• Solvent: Toluene or Benzene (Non-polar solvents favor the precipitation of AgBr).

Step-by-Step:

• Suspend AgCN (1.5 equiv) in anhydrous Toluene under Argon.

• Add BmBB (1.2 equiv). Stir for 15 mins.

• Add Nucleophile (1.0 equiv).

• Heat to 60–80°C.

• Observation: Formation of a yellowish-grey precipitate (AgBr) indicates reaction progress.

• Filter through Celite to remove silver salts before workup.

Module 3: Troubleshooting & FAQs

Q1: I see two peaks in my HPLC/NMR for the product. Is it impure?

Answer: Likely not. Reason: 2-Bromo-2-methylbutanoyl bromide is chiral (the alpha carbon is attached to Br, Methyl, Ethyl, and Carbonyl).

• If you couple it with an achiral nucleophile, you get a racemic mixture (1 peak on standard columns, unless chiral column used).

• If you couple it with a chiral nucleophile (e.g., an amino acid or chiral alcohol), you will form diastereomers . These have distinct physical properties and will separate on HPLC/NMR.

Q2: The reaction turns black/tarry. What happened?

Answer: Elimination (Ketene formation). Reason: Strong bases or high temperatures can cause dehydrohalogenation. Although there is no

-proton, elimination can occur at the -position (from the ethyl group) or via complex rearrangements. Fix:

• Switch base from TEA to Pyridine (softer base).

• Keep temperature strictly <0°C during addition.

• Ensure anhydrous conditions (hydrolysis produces HBr, which can catalyze degradation).

Q3: My yield is low due to hydrolysis. How do I stop it?

Answer: The "Schotten-Baumann" biphasic method (Water/DCM) is forbidden for this substrate. Fix:

• Use strictly anhydrous solvents (dried over molecular sieves).

• Use a drying tube or inert atmosphere (

  /Ar).

• Quality Control: Check the BmBB bottle. If the liquid is cloudy or has white solids (acid crystals), distill it before use.

Comparative Data: Selecting the Right Base/Catalyst

Condition	Reactivity	Risk of Side Rxns	Recommended For
TEA / DCM	Low	Low	Primary Amines (Unreactive)
Pyridine / DCM	Medium	Low	Secondary Amines
TEA / DMAP (Cat.)	High	Medium (Hydrolysis)	Standard Protocol
AgCN / Toluene	Very High	High (Cost/Toxicity)	Sterically Hindered Alcohols/Anilines
NaH / THF	Extreme	Critical (Elimination)	Alkoxides (Avoid if possible)

References

• Takimoto, S., Inanaga, J., Katsuki, T., & Yamaguchi, M. (1976). Preparation of Hindered Esters from Acid Chlorides and Alcohols in the Presence of Silver Cyanide. Bulletin of the Chemical Society of Japan.

• Hofle, G., Steglich, W., & Vorbruggen, H. (1978). 4-Dialkylaminopyridines as Highly Active Acylation Catalysts. Angewandte Chemie International Edition.

• Matyjaszewski, K., & Xia, J. (2001). Atom Transfer Radical Polymerization (ATRP).[2][3][4] Chemical Reviews. (Context: BmBB analogs as ATRP initiators).

• Due-Hansen, M. E., et al. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. (Context: Acyl Fluoride alternative).

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. A Degradable Difunctional Initiator for ATRP That Responds to Hydrogen Peroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Research Collection | ETH Library [research-collection.ethz.ch]
• 4. polen.itu.edu.tr [polen.itu.edu.tr]

Reference Data & Comparative Studies

Reactivity comparison: 2-Bromo-2-methylbutanoyl bromide vs chloride

Content Type: Technical Comparison Guide Subject: 2-Bromo-2-methylbutanoyl bromide vs. 2-Bromo-2-methylbutanoyl chloride Intended Audience: Synthetic Chemists, Polymer Scientists (ATRP), and Process Engineers.

Executive Summary: The Reactive vs. The Robust

In the synthesis of tertiary

-bromo esters—critical initiators for Atom Transfer Radical Polymerization (ATRP)—the choice between 2-bromo-2-methylbutanoyl bromide (BMB-Br) and 2-bromo-2-methylbutanoyl chloride (BMB-Cl) is often dictated by the synthetic origin rather than the end-application.

• The Bromide (BMB-Br) is the "native" product of the Hell-Volhard-Zelinsky (HVZ) reaction. It is significantly more reactive toward nucleophiles, denser, and more sensitive to moisture. It is the preferred intermediate for immediate consumption (e.g., esterification).

• The Chloride (BMB-Cl) is a "derivatized" analog. It offers slightly improved hydrolytic stability and a different leaving group profile (HCl byproduct vs. HBr). It is typically selected when the downstream reaction is sensitive to bromide ions or when long-term storage is required.

The Bottom Line: Use BMB-Br for direct, one-pot conversions from the carboxylic acid to esters/amides. Use BMB-Cl only if your specific nucleophile is acid-sensitive (requiring milder HCl release) or if you are sourcing the material from a vendor who has already performed the halogen exchange.

Mechanistic Analysis & Reactivity Drivers

The reactivity difference between these two species is governed by the electronic and steric environment of the carbonyl carbon.[1]

Nucleophilic Acyl Substitution

Both molecules possess a tertiary

-carbon (bonded to methyl, ethyl, bromine, and carbonyl). This steric bulk prevents ketene formation (E1cB mechanism) because there are no -protons to abstract. Therefore, decomposition pathways are limited, and reactivity is driven purely by the acyl substitution mechanism ( ).

• Leaving Group Ability: Bromide (

  ) is a weaker base and a better leaving group than Chloride ( ). The C-Br bond in the acyl bromide is longer and weaker (~285 kJ/mol) compared to the C-Cl bond (~327 kJ/mol).

• Electrophilicity: The acyl bromide carbonyl carbon is more electrophilic.[2] While chlorine is more electronegative, the orbital mismatch between Carbon (2p) and Bromine (4p) renders the C-Br bond less stable and more prone to cleavage upon nucleophilic attack.

Atom Transfer Radical Polymerization (ATRP)

It is crucial to distinguish the two "halogen" sites:

• Acyl Halide (C=O-X): Reacts with alcohols/amines to attach the initiator to a substrate.

• -Halide (C-Br): The site of radical generation during ATRP.

Note: In almost all ATRP applications, the acyl halide is converted to an ester before polymerization. Therefore, the choice of BMB-Br vs. BMB-Cl affects the attachment chemistry, not the polymerization kinetics itself (since the final initiator usually retains the

-Br regardless of the acyl halide used).

Data Presentation: Physical & Chemical Comparison

The following table synthesizes physical properties and relative reactivity trends.

Feature	2-Bromo-2-methylbutanoyl Bromide (BMB-Br)	2-Bromo-2-methylbutanoyl Chloride (BMB-Cl)
CAS Number	106265-07-0	199056-79-0 (varies by isomer)
Molecular Weight	~243.92 g/mol	~199.47 g/mol
Density	High (~1.81 g/mL)	Medium (~1.59 g/mL estimated)
Leaving Group ( of HX)	HBr ( )	HCl ( )
Relative Hydrolysis Rate	Fast (Fumes violently in air)	Moderate (Fumes in air)
Primary Synthesis Route	Hell-Volhard-Zelinsky (Direct)	Halogen Exchange or SOCl₂ step
Byproduct	HBr (Corrosive, reducing)	HCl (Corrosive)

Visualizing the Pathways

The diagram below illustrates the synthesis of BMB-Br via the HVZ reaction and its subsequent divergence into esterification (for ATRP initiators) or conversion to BMB-Cl.

Figure 1: Reaction pathways showing BMB-Br as the central intermediate derived from the Hell-Volhard-Zelinsky reaction.

Experimental Protocols

Synthesis of BMB-Br (Hell-Volhard-Zelinsky Method)

This protocol generates the acyl bromide directly from the parent acid. This is the most atom-economical route for generating the

-bromo motif.

Reagents:

• 2-Methylbutanoic acid (1.0 eq)

• Bromine (

  ) (1.1 eq)

• Phosphorus Tribromide (

  ) (0.05 eq - Catalyst)

Workflow:

• Setup: Equip a dry round-bottom flask with a reflux condenser and a pressure-equalizing addition funnel. Ensure the system is under an inert atmosphere (

  or Ar) and vented through a caustic scrubber (NaOH) to trap HBr fumes.

• Catalysis: Add 2-methylbutanoic acid and

  . Heat to 80°C for 1 hour to form the initial acyl bromide intermediate.

• Bromination: Add

  dropwise over 2-3 hours while maintaining temperature at 80-90°C. The solution will evolve HBr gas.

  • Mechanistic Note: The reaction proceeds via the enol of the acyl bromide.[2][3] The tertiary carbon ensures mono-bromination; no di-bromination can occur at the

    -position.

• Purification: Fractional distillation under reduced pressure. BMB-Br typically boils ~90-100°C at reduced pressure (exact vacuum dependent).

Conversion to ATRP Initiator (Esterification)

This standardizes the use of BMB-Br to create a surface-bound initiator or a soluble initiator.

Reagents:

• BMB-Br (1.1 eq)

• Target Alcohol (ROH) (1.0 eq)

• Triethylamine (

  ) or Pyridine (1.2 eq)

• Dichloromethane (DCM) (Anhydrous)

Workflow:

• Cooling: Dissolve the alcohol and base in anhydrous DCM. Cool to 0°C.

• Addition: Add BMB-Br dropwise. The reaction is highly exothermic.

  • Observation: Immediate precipitation of triethylammonium bromide salt indicates progress.

• Workup: Filter the salt. Wash the organic layer with dilute HCl (to remove amine), then

  , then brine. Dry over and concentrate.

Decision Matrix: When to use which?

The following logic diagram assists in selecting the correct halide for your specific constraint.

Figure 2: Decision matrix for selecting between Acyl Bromide and Acyl Chloride.

Safety & Handling (Lachrymator Warning)

Both compounds are potent lachrymators and corrosive agents.

• Hydrolysis Hazard: BMB-Br reacts violently with water, releasing HBr gas which forms white fumes in moist air. BMB-Cl releases HCl.

• Storage: Store in a desiccator or glovebox. BMB-Br may darken over time due to slow decomposition/bromine release; if the liquid turns dark red/brown, redistillation is recommended before precise stoichiometric use.

• Neutralization: Quench spills with weak base (Sodium Bicarbonate) solid first, then dilute with water. Do not add water directly to the concentrated chemical.

References

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer. (Foundational text on Nucleophilic Acyl Substitution and Leaving Group Ability).

• Matyjaszewski, K., & Xia, J. (2001). Atom Transfer Radical Polymerization. Chemical Reviews, 101(9), 2921–2990. Link (Authoritative source on ATRP initiators and

  -bromo esters).

• Master Organic Chemistry. (2025). The Hell-Volhard-Zelinsky Reaction. Link (Mechanism of

  -bromination via acyl bromide).

• PubChem. (2025).[4][5] 2-Bromo-2-methylbutanoyl bromide (Compound Summary). Link (Physical properties and CAS verification).

• BenchChem. (2025). Comparative Reactivity of Acyl Chlorides. Link (General trends in acyl halide reactivity).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Hell–Volhard–Zelinsky halogenation - Wikipedia [en.wikipedia.org]
• 3. Hell-Volhard-Zelinsky Reaction [organic-chemistry.org]
• 4. 2-Bromo-2-methylbutanoyl chloride | C5H8BrClO | CID 19905679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Bromo-2-methylpropanoyl chloride | C4H6BrClO | CID 11106049 - PubChem [pubchem.ncbi.nlm.nih.gov]

1H NMR Interpretation of 2-Bromo-2-methylbutanoyl Bromide Derivatives: A Comparative Guide

Topic: 1H NMR Interpretation of 2-Bromo-2-methylbutanoyl Bromide Derivatives Content Type: Comparative Technical Guide Audience: Synthetic Chemists, Polymer Scientists (ATRP), and Drug Discovery Researchers.

Executive Summary

In the landscape of Atom Transfer Radical Polymerization (ATRP) and pharmaceutical intermediate synthesis, 2-Bromo-2-methylbutanoyl bromide (BMBB) serves as a critical, yet frequently misinterpreted, alternative to the industry-standard 2-Bromoisobutyryl bromide (BIBB) .

While BIBB offers symmetry and spectral simplicity, BMBB introduces a chiral center and increased lipophilicity. This guide provides a definitive technical comparison of these two reagents, focusing on the specific NMR challenges posed by the diastereotopic protons in BMBB derivatives. It establishes a self-validating protocol for confirming structural integrity, essential for researchers requiring precise end-group fidelity.

Part 1: Structural Dynamics & NMR Theory

The Chirality Challenge

The primary distinction between BMBB and BIBB lies in symmetry.

• BIBB (Symmetric): Contains two equivalent methyl groups.

• BMBB (Asymmetric): Contains one methyl group and one ethyl group attached to the

  -carbon.

This asymmetry at the C2 position makes C2 a stereocenter. Consequently, the methylene protons (

) of the ethyl group are diastereotopic . They are chemically nonequivalent ( ) and will not appear as a simple quartet.

Mechanistic Insight: Diastereotopicity

In a high-resolution 1H NMR spectrum (400 MHz+), the methylene protons of BMBB derivatives typically manifest as two distinct multiplets (often doublets of quartets) or a complex second-order multiplet, rather than the clean quartet predicted by low-level simulation software. Misidentifying this complex splitting pattern as an impurity is a common error.

Part 2: Comparative Analysis (BMBB vs. BIBB)

This section objectively compares the spectral performance and diagnostic utility of BMBB against the standard BIBB.

Table 1: Spectral & Structural Comparison

Feature	2-Bromoisobutyryl bromide (BIBB)	2-Bromo-2-methylbutanoyl bromide (BMBB)
Structure	Symmetric ( )	Asymmetric ( , Chiral Center)
Key NMR Signal ( -Methyl)	Singlet (6H) @ ~1.93 ppm	Singlet (3H) @ ~1.88 ppm
Secondary Signal	None (only backbone)	Multiplet (2H) @ ~2.0 - 2.3 ppm (Diastereotopic )
Terminal Signal	None	Triplet (3H) @ ~1.05 ppm ( of Ethyl)
Spectral Resolution	High: Diagnostic singlet is unmistakable.	Moderate: Methylene signals often overlap with polymer backbones.
Synthetic Utility	Standard ATRP initiator.[1]	Fine-tunes (glass transition) and lipophilicity.

Performance Verdict

• Use BIBB when spectral simplicity is paramount, and you need a rapid "Go/No-Go" confirmation of initiator attachment.

• Use BMBB when the physical properties of the polymer end-group (e.g., flexibility, hydrophobicity) require modulation. The cost is a more complex NMR interpretation requirement.

Part 3: Experimental Protocol (Self-Validating)

To generate a reference spectrum, one must convert the highly reactive acid bromide into a stable ester. The following protocol uses methanolysis to create Methyl 2-bromo-2-methylbutanoate .

Reagents

• Substrate: 2-Bromo-2-methylbutanoyl bromide (BMBB)

• Nucleophile: Methanol (Anhydrous)

• Base: Triethylamine (TEA) or Pyridine (to trap HBr)

• Solvent: Dichloromethane (DCM), Anhydrous

Step-by-Step Methodology

• Setup: Flame-dry a 50 mL round-bottom flask. Purge with

  .

• Charge: Add Methanol (1.5 eq) and TEA (1.1 eq) in DCM. Cool to 0°C.

• Addition: Add BMBB (1.0 eq) dropwise. Note: The reaction is exothermic.[1][2]

• Reaction: Stir at 0°C for 30 mins, then warm to Room Temp (RT) for 2 hours.

• Quench: Wash with 1M HCl (removes amine salts), then

  , then Brine.

• Isolation: Dry organic layer over

  , filter, and concentrate in vacuo.

• Analysis: Dissolve ~10 mg in

  for 1H NMR.

Workflow Visualization

The following diagram outlines the critical decision points in the synthesis and analysis workflow.

Caption: Workflow for the synthesis and validation of the BMBB methyl ester derivative.

Part 4: Data Interpretation & Logic

Expected Chemical Shifts (in )

For Methyl 2-bromo-2-methylbutanoate :

Position	Proton Type	Multiplicity	Shift ( ppm)	Coupling ( Hz)
1	(Ester)	Singlet (3H)	~3.78	-
2	(Ethyl)	Multiplet (2H)	2.01 - 2.25	,
3		Singlet (3H)	1.88	-
4	Terminal	Triplet (3H)	1.05

Diagnostic Logic Tree

Use this logic to distinguish the target BMBB derivative from common impurities (like the hydrolyzed acid or the symmetric BIBB).

Caption: Logic tree for distinguishing BMBB derivatives from BIBB and other homologs.

Part 5: Troubleshooting & Validation

Problem: The ethyl methylene protons appear as a broad hump.

• Cause: Poor shimming or presence of paramagnetic impurities (if using Cu catalyst for ATRP).

• Solution: Filter the sample through basic alumina (to remove Cu) and re-shim.

Problem: Extra peaks near 1.9 ppm.

• Cause: Hydrolysis. The acid bromide reverts to the carboxylic acid if wet.

• Validation: Check for a broad singlet >10 ppm (COOH). If present, re-distill the starting material.

References

• Matyjaszewski, K., & Tsarevsky, N. V. (2014). Macromolecular Engineering by Atom Transfer Radical Polymerization. Journal of the American Chemical Society. [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 95577, Methyl 2-bromobutyrate. [Link]

• Reich, H. J. (2023). WinPLT NMR Data: Diastereotopic Protons. University of Wisconsin-Madison. [Link]

• Jakubowski, W., & Matyjaszewski, K. (2005). Activators Regenerated by Electron Transfer for Atom Transfer Radical Polymerization of Styrene. Macromolecules. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Kinetic Analysis: α-Bromo Acyl Bromides vs. Acyl Chlorides in Acylation Reactions

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

In the landscape of organic synthesis, acyl halides are cornerstone reagents, prized for their high reactivity in nucleophilic acyl substitution reactions.[1][2] They serve as powerful intermediates for the synthesis of esters, amides, and other carboxylic acid derivatives.[3][4][5] However, not all acyl halides are created equal. The kinetic profile of these reagents can be dramatically altered by both the nature of the halide leaving group and the presence of substituents on the acyl chain.

This guide provides an in-depth comparative analysis of the reaction kinetics of two distinct classes of acylating agents: alpha-bromo acyl bromides and their more common counterparts, acyl chlorides. We will dissect the fundamental principles governing their reactivity, present supporting experimental data, and provide a robust protocol for conducting your own kinetic investigations. Understanding these differences is paramount for researchers aiming to optimize reaction conditions, control selectivity, and leverage highly activated intermediates in complex synthetic pathways, such as in the development of pharmaceutical compounds.[1]

The Theoretical Framework: Dissecting the Pillars of Reactivity

The reactivity of acyl halides in nucleophilic acyl substitution reactions is governed by a well-established two-step mechanism: nucleophilic addition to the carbonyl carbon, forming a tetrahedral intermediate, followed by the elimination of the halide leaving group to restore the carbonyl double bond.[6][7][8][9] The rate of this process, and thus the kinetic profile of the reagent, is primarily influenced by two key electronic factors: the electrophilicity of the carbonyl carbon and the stability of the leaving group.

Pillar 1: The Leaving Group's Influence (Br⁻ vs. Cl⁻)

The rate-limiting step in many nucleophilic acyl substitution reactions is the initial attack of the nucleophile.[8][9] However, the subsequent collapse of the tetrahedral intermediate and expulsion of the leaving group is also critical. An ideal leaving group is one that is stable on its own. When comparing bromide (Br⁻) and chloride (Cl⁻), we look to the acidity of their conjugate acids, HBr and HCl. HBr is a stronger acid than HCl, which means that Br⁻ is a weaker base and therefore a more stable anion than Cl⁻.

This superior stability makes bromide a better leaving group.[10] Consequently, the energy barrier for the elimination step is lower for acyl bromides than for acyl chlorides, contributing to a faster overall reaction rate.[10] Acyl bromides are, therefore, generally more reactive than their chloride counterparts.[11][12]

Pillar 2: The α-Substituent's Inductive Effect

The presence of a highly electronegative atom at the alpha-position (the carbon adjacent to the carbonyl) exerts a powerful electron-withdrawing inductive effect (-I effect). In the case of an α-bromo acyl bromide, the bromine atom on the alpha-carbon pulls electron density away from the carbonyl carbon.[1] This effect significantly increases the partial positive charge (δ+) on the carbonyl carbon, making it a much more potent electrophile.[1] This enhanced electrophilicity lowers the activation energy for the initial nucleophilic attack, dramatically accelerating the reaction rate.[13]

When these two effects are combined in an α-bromo acyl bromide, the result is a "super-activated" acylating agent. The molecule benefits from both an excellent leaving group (bromide) and a highly electrophilic carbonyl center due to the inductive pull of the alpha-bromine.

Caption: Electronic factors enhancing reactivity in α-bromo acyl bromides.

Quantitative Kinetic Data: A Comparative Snapshot

While comprehensive kinetic data directly comparing a wide range of α-bromo acyl bromides and acyl chlorides is sparse in the literature, specific studies provide compelling evidence of the reactivity enhancement. A study on the acylation of anilines by isobutyryl halides in ether demonstrated a significant rate difference.[14]

Acylating Agent	Relative Rate Constant (vs. Dimethylketene)	Fold Increase (Bromide vs. Chloride)
Isobutyryl Chloride	~4.5	\multirow{2}{*}{~30x }
Isobutyryl Bromide	~135
Data synthesized from a kinetic study on the acylation of m-chloroaniline.[14] The study found the bromide to be ca. 30-fold more reactive than the chloride.

This thirty-fold rate enhancement for the bromide over the chloride, even without an alpha-substituent, powerfully illustrates the dominant effect of the leaving group. The introduction of an alpha-bromo substituent would be expected to increase this disparity even further due to the additional inductive effect.

Experimental Design: A Protocol for Kinetic Analysis via UV-Vis Spectrophotometry

To empower researchers to quantify these kinetic differences in their own systems, we present a robust, self-validating protocol for a pseudo-first-order kinetic experiment. This method is widely applicable for reactions involving a chromophoric species.

Objective: To determine the second-order rate constant (k₂) for the reaction of an acyl halide with a nucleophile (e.g., p-nitroaniline) by monitoring the change in absorbance over time.

Causality Behind Experimental Choices:

• Pseudo-First-Order Conditions: By using a large excess (at least 10-fold) of the nucleophile, its concentration remains effectively constant throughout the reaction. This simplifies the rate law from Rate = k₂[Acyl Halide][Nucleophile] to Rate = k_obs[Acyl Halide], where k_obs = k₂[Nucleophile]. This allows for a straightforward determination of the observed rate constant, k_obs.[15]

• Spectrophotometric Monitoring: UV-Vis spectrophotometry is a non-invasive, continuous method for monitoring reaction progress, provided one of the reactants or products has a distinct absorbance profile.

• Temperature Control: Acylation reactions can be highly exothermic, and reaction rates are highly sensitive to temperature fluctuations (as described by the Arrhenius equation). A thermostatted cell holder is critical for data integrity.[16]

Step-by-Step Methodology

• Preparation of Stock Solutions:

  • Prepare a ~0.1 M stock solution of the nucleophile (e.g., p-nitroaniline) in a dry, inert solvent (e.g., acetonitrile or dioxane).

  • Prepare a ~1.0 M stock solution of the acyl halide (e.g., acetyl chloride or α-bromoacetyl bromide) in the same dry solvent. Note: Acyl halides are moisture-sensitive and should be handled under an inert atmosphere (N₂ or Ar).[3]

• Spectrophotometer Setup:

  • Set the spectrophotometer to the wavelength of maximum absorbance (λ_max) of the chosen chromophore (e.g., p-nitroaniline).

  • Equilibrate the thermostatted cell holder to the desired reaction temperature (e.g., 25.0 ± 0.1 °C).

• Kinetic Run:

  • Pipette 2.0 mL of the nucleophile stock solution into a quartz cuvette and place it in the cell holder. Allow it to thermally equilibrate for 5-10 minutes.

  • Blank the spectrophotometer using this solution.

  • To initiate the reaction, rapidly inject a small, precise volume (e.g., 20 µL) of the acyl halide stock solution into the cuvette.

  • Immediately cap the cuvette, invert 2-3 times to mix, and begin data acquisition, recording absorbance as a function of time.

• Data Analysis:

  • The observed rate constant, k_obs, is determined by plotting the natural logarithm of the change in absorbance versus time. The relationship is given by: ln(A_t - A_∞) = -k_obs * t + ln(A₀ - A_∞), where A_t is the absorbance at time t, A₀ is the initial absorbance, and A_∞ is the final absorbance.

  • The slope of the resulting linear plot is equal to -k_obs.

  • The second-order rate constant, k₂, is then calculated by dividing k_obs by the initial concentration of the nucleophile: k₂ = k_obs / [Nucleophile]₀.

Caption: Experimental workflow for a spectrophotometric kinetic study.

Practical Implications: Leveraging Enhanced Reactivity

The superior kinetic performance of α-bromo acyl bromides makes them exceptionally useful synthetic intermediates, particularly when high reactivity is required.

• Hell-Volhard-Zelinsky (HVZ) Reaction: This classic transformation for the α-bromination of carboxylic acids proceeds via the in situ formation of an acyl bromide.[17][18][19] The acyl bromide readily tautomerizes to its enol form, which is the key nucleophilic species that reacts with Br₂.[13] The high reactivity of the acyl bromide intermediate is central to the success of the HVZ reaction.[12]

• Synthesis of Biologically Relevant Scaffolds: The resulting α-bromo carboxylic acids (or their acyl bromide precursors) are versatile building blocks. They can be readily converted via Sₙ2 reactions into α-hydroxy acids or, importantly, α-amino acids, which are the fundamental components of peptides and proteins.[13]

Sources

• 1. esports.bluefield.edu - Acyl Halide Substitution Reactions [esports.bluefield.edu]
• 2. Nucleophilic Acyl Substitution | ChemTalk [chemistrytalk.org]
• 3. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]
• 4. scribd.com [scribd.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. savemyexams.com [savemyexams.com]
• 7. reaction of acid/acyl chlorides with ammonia/amines nucleophilic addition elimination substitution reaction mechanism to form amides reagents reaction conditions organic synthesis doc brown's advanced A level organic chemistry revision notes for AQA, Edexcel, OCR, Salters, WJEC & CCEA courses [docbrown.info]
• 8. 21.2 Nucleophilic Acyl Substitution Reactions - Organic Chemistry | OpenStax [openstax.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. quora.com [quora.com]
• 11. fiveable.me [fiveable.me]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Acylation. Part XVIII. The kinetics and mechanisms of the reactions of dimethylketen, isobutyric anhydride, and isobutyryl halides with anilines in ether - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 15. asianpubs.org [asianpubs.org]
• 16. ijates.com [ijates.com]
• 17. Hell–Volhard–Zelinsky halogenation - Wikipedia [en.wikipedia.org]
• 18. masterorganicchemistry.com [masterorganicchemistry.com]
• 19. Explain with mechanism Hell-Volhard-Zelinsky reaction in carboxylic acids.. [askfilo.com]

Technical Comparison Guide: FTIR Spectral Analysis of 2-Bromo-2-methylbutanoyl Bromide

Executive Summary & Strategic Context

2-Bromo-2-methylbutanoyl bromide (BMBB) is a specialized acyl halide intermediate, frequently utilized as a tertiary alkyl halide initiator in Atom Transfer Radical Polymerization (ATRP) and as a building block in pharmaceutical synthesis. Its structural integrity is critical; the presence of the

-bromo group combined with the acyl bromide functionality creates a highly reactive, moisture-sensitive electrophile.

This guide provides a technical comparison of the FTIR spectral signature of BMBB against its primary degradation product (the carboxylic acid) and its structural analogs. Unlike standard acyl chlorides, the unique electronic environment of the

-bromo acyl bromide moiety results in a distinctive carbonyl shift, making FTIR a superior, rapid-response tool for process monitoring compared to NMR.

Key Differentiator

The "Killer Feature" of BMBB analysis is the Carbonyl (

) Stretching Frequency .[1][2][3][4] Due to the inductive effect of the -bromine atom and the acyl bromide group, the carbonyl peak shifts significantly higher ( ) than standard esters or acids, providing an unambiguous "Go/No-Go" signal for reaction completeness and anhydrous integrity.

Theoretical Framework: Vibrational Modes

To interpret the spectrum accurately, one must understand the electronic influences on the carbonyl bond stiffness (

).

The -Halo Effect

In 2-bromo-2-methylbutanoyl bromide, two electron-withdrawing groups compete:

• Acyl Bromide: The bromine attached directly to the carbonyl withdraws electron density, increasing the double-bond character of the

  bond (inductive effect), raising the frequency.
• -Bromine: The bromine on the -carbon aligns its dipole with the carbonyl (field effect) and exerts further inductive withdrawal, shifting the frequency even higher (typically vs. unsubstituted analogs).

Where is the force constant (increased by electron withdrawal) and is the reduced mass.

Comparative Spectral Analysis

The following table contrasts BMBB with its immediate precursor (2-Bromo-2-methylbutanoic acid) and a common derivative (Methyl ester).

Table 1: Diagnostic FTIR Bands Comparison

Functional Group Mode	2-Bromo-2-methylbutanoyl bromide (Target)	2-Bromo-2-methylbutanoic acid (Impurity)	Methyl 2-bromo-2-methylbutanoate (Derivative)	Causality & Notes
C=O Stretch	1815 – 1835 cm⁻¹ (Strong, Sharp)	1710 – 1725 cm⁻¹ (Strong)	1735 – 1750 cm⁻¹ (Strong)	CRITICAL: The acyl bromide C=O is shifted ~100 cm⁻¹ higher than the acid due to lack of H-bonding and high electronegativity.
O-H Stretch	Absent	2500 – 3300 cm⁻¹ (Very Broad)	Absent	Presence of any broad peak here indicates hydrolysis (formation of acid).
C-Br Stretch	600 – 700 cm⁻¹	600 – 700 cm⁻¹	600 – 700 cm⁻¹	Fingerprint region. Useful for confirming -bromo presence but poor for purity.
C-O Stretch	Absent	1200 – 1300 cm⁻¹	1150 – 1250 cm⁻¹	The acyl bromide lacks the C-O single bond found in acids/esters.
C-H Stretch	2900 – 2980 cm⁻¹	2900 – 2980 cm⁻¹	2900 – 3000 cm⁻¹	Alkyl backbone (methyl/ethyl/methylene).

Experimental Protocol: Anhydrous FTIR Sampling

Objective: Obtain a spectrum free from hydrolysis artifacts. BMBB hydrolyzes violently to release HBr and the carboxylic acid upon contact with atmospheric moisture.

Self-Validating Workflow

• Instrument Prep: Purge FTIR sample chamber with dry

  for 5 minutes.

• Background: Collect background spectrum of the dry atmosphere.

• Sampling (Method A - ATR):

  • Use a Diamond or ZnSe ATR crystal (Ge is acceptable but lower throughput).

  • Validation: Ensure crystal is dry (no OH bands in background).

  • Deposit 1 drop of neat liquid BMBB rapidly and cover immediately with a volatiles cover or glass slide.

• Sampling (Method B - Transmission):

  • Dissolve BMBB in anhydrous

    or (dried over molecular sieves).

  • Inject into a sealed liquid cell (

    windows).

• Scan Parameters: 4 cm⁻¹ resolution, 16 scans (speed is prioritized over signal-to-noise to minimize hydrolysis).

Decision Pathways & Visualization

Diagram 1: Spectral Validation Logic Flow

This decision tree guides the researcher through the quality control process based on spectral data.

Caption: Logical workflow for validating 2-Bromo-2-methylbutanoyl bromide purity via FTIR. Note the critical divergence based on Carbonyl frequency.

Diagram 2: Synthesis & Degradation Pathway

Understanding the chemical context helps interpret "ghost peaks" (impurities).

Caption: The reversible relationship between the target acyl bromide and its acid precursor. FTIR monitors the forward reaction (disappearance of OH) and prevents the reverse reaction (detection of OH).

Comparative Performance: FTIR vs. Alternatives

While FTIR is the recommended tool for routine purity checks, it is important to understand its position relative to other analytical techniques.

Feature	FTIR (Recommended)	1H NMR	Raman Spectroscopy
Speed	< 2 Minutes	15-30 Minutes	< 2 Minutes
Sample State	Neat Liquid (No solvent needed)	Deuterated Solvent Required	Neat Liquid / Glass Vial
Moisture Risk	Low (if purged)	High (Solvent/Tube moisture)	Low (Glass is sealed)
Quantitation	Semi-Quantitative	Highly Quantitative	Semi-Quantitative
Key Insight	Instant C=O shift visualization	Precise integration of aliphatic protons	Symmetric C-C / C-Br modes

Expert Insight: Use FTIR for "at-line" reaction monitoring to determine when the acid precursor is fully consumed. Use NMR for final lot certification to quantify trace organic impurities that lack strong dipoles.

References

• NIST Chemistry WebBook. Infrared Spectrum of 2-Bromoisobutyryl Bromide (Analog). National Institute of Standards and Technology.[5] [Link][5]

• Spectroscopy Online. The Carbonyl Group, Part I: Introduction and Characteristic Frequencies. [Link]

• LibreTexts Chemistry. Infrared Spectroscopy: Characteristic Absorption of Acyl Halides. [Link]

• Matyjaszewski, K., & Tsarevsky, N. V. (2014). Macromolecular Engineering by Atom Transfer Radical Polymerization. Journal of the American Chemical Society. (Context on Initiator Synthesis). [Link]

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. uobabylon.edu.iq [uobabylon.edu.iq]
• 4. uanlch.vscht.cz [uanlch.vscht.cz]
• 5. Bromoacetyl bromide [webbook.nist.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Bromo-2-methylbutanoyl bromide

Operational Safety Guide: 2-Bromo-2-methylbutanoyl bromide

Executive Safety Summary

2-Bromo-2-methylbutanoyl bromide (often used as an ATRP initiator) presents a tripartite hazard profile that demands zero-tolerance adherence to engineering controls. It is not merely "corrosive"; it is a reactive lachrymator .

• The Mechanism of Danger: Upon contact with atmospheric moisture, the acyl bromide bond hydrolyzes rapidly, releasing Hydrogen Bromide (HBr) gas.

• The Consequence: HBr seeks moisture. If you are the nearest source of moisture (eyes, mucous membranes, lungs), the gas will dissolve into your tissues to form hydrobromic acid in situ.

• The Directive: All operations must occur within a certified chemical fume hood. PPE is the secondary line of defense, not the primary.

Hierarchy of Defense & PPE Specifications

Do not rely on standard laboratory "basics." This compound permeates standard nitrile gloves rapidly due to its low molecular weight and halogenated nature.

A. Respiratory & Engineering Controls

• Primary: Fume hood with sash operating at proper height (face velocity >100 fpm).

• Secondary (Spill/Outside Hood): Full-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges. Note: A standard N95 is useless against acid vapors.

B. Dermal Protection (The "Double-Glove" System)

Standard nitrile gloves provide insufficient breakthrough time (<10 minutes) for direct contact with alpha-bromo acid halides.

Layer	Material	Specification	Function
Inner	Laminate Film	Silver Shield™ / 4H®	Chemical Barrier: Resists permeation for >4 hours.
Outer	Nitrile (5-8 mil)	Standard Lab Grade	Mechanical/Dexterity: Protects the inner glove from tears and provides grip.

C. Ocular Protection

• Standard: Chemical Splash Goggles (indirect venting).

• Enhanced (Recommended): Face Shield worn over goggles.

  • Reasoning: HBr fumes behave like a gas, bypassing the gaps in safety glasses. The face shield protects the neck and chin from acid burns during splashes.

D. Visual Logic: PPE Decision Matrix

Figure 1: Decision logic for PPE selection based on hazard analysis.

Operational Protocol: The "Dry Transfer"

The goal is to move the liquid without exposing it to air.[1]

• Preparation:

  • Flame-dry all glassware under vacuum or nitrogen flow.

  • Ensure the receiving flask contains a magnetic stir bar and is under a positive pressure of Nitrogen or Argon.

• The Transfer:

  • Do not pour. Pouring increases surface area for HBr evolution.

  • Use a glass syringe with a long stainless steel needle (or cannula).

  • Why Glass? Acid bromides can swell plastic syringes, causing the plunger to seize during transfer.

• Execution:

  • Insert needle through the septum of the source bottle.

  • Draw liquid slowly.[1]

  • Transfer immediately to the reaction flask through its septum.

• Cleanup:

  • Immediately draw a quenching solvent (e.g., Acetone or Methanol) into the used syringe to neutralize residual bromide before dismantling.

Emergency Disposal & Quenching (The "Safe Kill")

CRITICAL WARNING: Never add water directly to the concentrated chemical. The exotherm will boil the water, projecting hot acid into the hood.

The "Ice-Base" Neutralization Method

Parameter	Specification
Quenching Agent	5% Sodium Bicarbonate ( ) or Sodium Hydroxide ( ) solution.
Thermal Control	Ice bath required.
Solvent	Dichloromethane (DCM) or Toluene (to dilute the bromide first).

Step-by-Step Quenching Workflow

• Dilute: Dissolve the waste 2-Bromo-2-methylbutanoyl bromide in an inert solvent (DCM) to act as a heat sink.

• Cool: Place the waste container in an ice bath (

  ).

• Neutralize: Slowly add the dilute waste solution into a stirred beaker of the alkaline quench solution (Ice +

  ).

  • Note: Expect vigorous bubbling (

    evolution). Add dropwise.

• Verify: Check pH to ensure it is neutral (pH 7) or slightly basic.

• Dispose: Separate layers (if organic solvent used) and dispose of as halogenated organic waste.

Figure 2: Safe quenching workflow to manage exothermic hydrolysis.

References

• Sigma-Aldrich. (2023). Safety Data Sheet: 2-Bromo-2-methylpropionyl bromide (Analogous Hazard Data).Link

• Ansell. (2022). Chemical Resistance Guide: Permeation & Degradation Data (Refer to Acid Chlorides/Bromides).Link

• University of California, Los Angeles (UCLA) EHS. (2020). SOP: Acyl Halides and Lachrymators.Link

• Not Voodoo (Rochester University). (2023). Reagent Quenching: Acid Chlorides and Anhydrides.[2]Link

Sources

• 1. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 2. kgroup.du.edu [kgroup.du.edu]